4-(Hydroxymethyl)benzene-1-sulfonyl fluoride

• CAS: 858004-78-1

Core Science & Biosynthesis

Chemical structure and molecular weight of 4-(Hydroxymethyl)benzene-1-sulfonyl fluoride

Bifunctional Covalent Warheads: A Technical Guide to 4-(Hydroxymethyl)benzene-1-sulfonyl fluoride in Chemical Biology

Executive Summary

In the rapidly evolving landscape of targeted covalent inhibitors (TCIs) and chemical proteomics, the demand for stable, highly selective electrophilic warheads has driven the adoption of "beyond cysteine" targeting strategies. 4-(Hydroxymethyl)benzene-1-sulfonyl fluoride (HMBSF) has emerged as a privileged bifunctional scaffold in this domain. Featuring a versatile hydroxymethyl (-CH₂OH) synthetic handle and a highly stable sulfonyl fluoride (-SO₂F) warhead, this molecule serves as a foundational building block for Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry.

As an Application Scientist, I approach HMBSF not merely as a chemical reagent, but as a programmable molecular tool. This whitepaper details the physicochemical properties, mechanistic causality, and validated protocols required to leverage HMBSF in drug discovery and target identification workflows.

Physicochemical Profiling & Structural Analytics

To effectively deploy HMBSF in complex biological systems, one must first understand its foundational metrics. The stability of the sulfonyl fluoride group is the cornerstone of its utility.

Table 1: Quantitative Chemical Identifiers and Properties

Property / Identifier	Value
Chemical Name	4-(Hydroxymethyl)benzene-1-sulfonyl fluoride[1]
CAS Registry Number	858004-78-1
Molecular Formula	C₇H₇FO₃S[2]
Molecular Weight	190.19 g/mol [2]
Monoisotopic Mass	190.0100 Da
SMILES	OCc1ccc(cc1)S(F)(=O)=O[2]
InChIKey	MVZMZGSMOCVHFQ-UHFFFAOYSA-N

| S-F Bond Dissociation Energy | ~90.5 ± 4.3 kcal/mol[3] |

The Causality of Stability: Unlike traditional sulfonyl chlorides (S-Cl bond energy ~46 kcal/mol), the S-F bond in HMBSF boasts a dissociation energy of approximately 90.5 kcal/mol[3]. Because fluorine is highly electronegative, the electron cloud is heavily biased toward the fluorine atom, ensuring that any bond cleavage is strictly heterolytic[3]. This prevents homolytic cleavage and radical generation, rendering the -SO₂F group entirely resistant to reductive biological environments (such as those rich in intracellular glutathione) and thermodynamically stable in aqueous buffers[3].

Mechanistic Framework: The SuFEx Click Chemistry Paradigm

Introduced by K. Barry Sharpless, SuFEx is a next-generation click chemistry reaction that allows stable sulfur(VI) fluorides to be selectively activated[4]. While traditional covalent drugs rely on acrylamides to target highly nucleophilic cysteines, SuFEx expands the "druggable" proteome by targeting tyrosine, lysine, serine, and histidine residues[4].

The reaction is driven by microenvironment catalysis . The HMBSF warhead remains inert in solution. However, upon binding to a protein target, the specific architecture of the binding pocket (often providing hydrogen bonding or a general base) stabilizes the leaving fluoride ion—frequently via a[F-H-F]⁻ transition state—triggering the nucleophilic exchange and forming a permanent covalent conjugate[3].

Fig 1: Proximity-driven SuFEx activation and covalent conjugation mechanism.

Bifunctional Utility: The Hydroxymethyl Handle

The true power of HMBSF lies in its bifunctionality. The -CH₂OH group at the para-position serves as an orthogonal synthetic handle. Because the -SO₂F group is highly stable under standard coupling conditions, the primary alcohol can be readily derivatized into an ester, ether, or carbamate without degrading the warhead.

This allows researchers to attach:

• Fluorophores (e.g., BODIPY, Rhodamine) for in-gel fluorescence assays.

• Affinity Tags (e.g., Biotin) for target pull-down and LC-MS/MS proteomics[5].

• Small Molecule Ligands to create Targeted Covalent Inhibitors (TCIs) or covalent PROTACs[6].

Fig 2: Workflow for generating and validating bifunctional SuFEx probes.

Experimental Protocols: Synthesis & Application

To ensure scientific integrity, the following protocols are designed as self-validating systems, explaining the causality behind each methodological choice.

Protocol A: Derivatization of HMBSF via Steglich Esterification

This protocol outlines the attachment of a carboxylic acid-containing ligand to the hydroxymethyl group of HMBSF.

• Preparation: Dissolve HMBSF (1.0 eq) and the target carboxylic acid ligand (1.1 eq) in anhydrous dichloromethane (DCM).

  • Causality: Anhydrous conditions prevent the premature hydrolysis of the coupling reagents, maximizing the yield of the desired ester.

• Activation: Add N,N'-Diisopropylcarbodiimide (DIC, 1.2 eq) and 4-Dimethylaminopyridine (DMAP, 0.1 eq) at 0°C.

  • Causality: DMAP acts as a nucleophilic acyl transfer catalyst. It forms a highly reactive N-acylpyridinium intermediate that accelerates the reaction with the primary alcohol of HMBSF, effectively outcompeting side reactions.

• Reaction: Warm the mixture to room temperature and stir for 4–6 hours.

• Self-Validation (QC): Monitor the reaction progress via LC-MS. The disappearance of the HMBSF peak (m/z 190.19) confirms conversion. Crucially, validate the integrity of the unreacted -SO₂F warhead via ¹⁹F NMR; you must observe a characteristic singlet peak between +60 to +66 ppm (relative to CFCl₃), confirming the warhead survived the coupling conditions intact.

Protocol B: In Vitro SuFEx Protein Labeling Assay

This protocol validates the covalent target engagement of the synthesized HMBSF-probe.

• Buffer Selection: Prepare the target protein (1–5 µM) in 50 mM HEPES, 150 mM NaCl, pH 7.4.

  • Causality: HEPES is strictly chosen over Tris buffer. Tris contains a primary amine that could theoretically compete as a nucleophile over extended incubations. Using a non-nucleophilic buffer ensures that any observed reaction is driven solely by protein-specific microenvironment catalysis.

• Incubation: Add the synthesized HMBSF-probe (10–50 µM, 1% DMSO final concentration) and incubate at 37°C for 2–12 hours.

  • Causality: The elevated temperature mimics physiological conditions, allowing the protein's natural conformational breathing to facilitate the proximity-driven heterolytic cleavage of the S-F bond[3].

• Quenching & Readout: Quench the reaction by adding SDS loading buffer and boiling for 5 minutes. Analyze via intact protein LC-MS to observe the mass shift corresponding to the covalent adduct (Probe Mass minus HF).

• Self-Validating Control: Run a parallel reaction where the protein is pre-incubated with a 100x excess of a known reversible, non-covalent inhibitor.

  • Causality: A complete reduction in mass-shift labeling in this control definitively proves that the SuFEx reaction is active-site directed, ruling out non-specific surface labeling.

Data Presentation: Comparative Warhead Analysis

To justify the selection of HMBSF over older covalent technologies, Table 2 compares the -SO₂F warhead against traditional electrophiles.

Table 2: Comparative Analysis of Covalent Warheads

Warhead Type	Example Structure	Primary Target Residue(s)	Aqueous Stability (pH 7.4)	Redox Susceptibility
Sulfonyl Fluoride	R-SO₂F	Tyr, Lys, Ser, His	Very High (Days/Weeks)	Highly Resistant
Acrylamide	R-NH-CO-CH=CH₂	Cys	High	Susceptible to GSH
Chloroacetamide	R-NH-CO-CH₂Cl	Cys, Lys	Moderate	Susceptible to GSH

| Sulfonyl Chloride | R-SO₂Cl | Non-specific (Lys, Tyr) | Very Low (Minutes) | Highly Reactive |

References

• nextsds.com - 4-(hydroxymethyl)
• sigmaaldrich.com - 4-(hydroxymethyl)
• molport.com - 4-(hydroxymethyl)
• uga.edu - Sulfur (VI) Fluoride Exchange (SuFEx)
• nih.gov - Sulfur(VI) Fluoride Exchange (SuFEx)
• bldpharm.com - Sulfur(VI) Fluoride Exchange (SuFEx)
• researchgate.net - Sulfur (VI) fluoride exchange (SuFEx)

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• 2. 4-(hydroxymethyl)benzene-1-sulfonyl fluoride | 858004-78-1 | Buy Now [molport.com]
• 3. Sulfur(VI) Fluoride Exchange (SuFEx): The "Golden Bond" for Next-Generation Click Chemistry — A High-Efficiency, Stable, and Biocompatible Ligation Technology [bldpharm.com]
• 4. Sulfur (VI) Fluoride Exchange (SuFEx) in Drug Discovery | Department of Chemistry [chem.uga.edu]
• 5. researchgate.net [researchgate.net]
• 6. Sulfur(VI) Fluoride Exchange (SuFEx)-Enabled High-Throughput Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 4-(Hydroxymethyl)benzene-1-sulfonyl Fluoride: Physicochemical Properties and Characterization

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(Hydroxymethyl)benzene-1-sulfonyl fluoride is a fluorinated organic compound of growing interest within the fields of medicinal chemistry and chemical biology. Its bifunctional nature, featuring a reactive sulfonyl fluoride group and a versatile hydroxymethyl group, makes it a valuable building block for the synthesis of complex molecules and chemical probes. The sulfonyl fluoride moiety is known to act as a covalent inhibitor of serine proteases, while the hydroxymethyl group offers a site for further chemical modification and conjugation. This guide provides a comprehensive overview of the known physical and chemical properties of this compound, with a particular focus on its characterization and handling.

Physicochemical Properties

A summary of the key physicochemical properties of 4-(Hydroxymethyl)benzene-1-sulfonyl fluoride is presented in the table below. It is important to note that while many of its properties have been determined, an experimental melting point is not widely reported in the scientific literature. Therefore, a predicted value is provided to offer a more complete profile of this compound.

Property	Value	Source
Chemical Name	4-(Hydroxymethyl)benzene-1-sulfonyl fluoride	-
Synonyms	4-(Hydroxymethyl)benzenesulfonyl fluoride	[1][2]
CAS Number	858004-78-1	[1][2]
Molecular Formula	C₇H₇FO₃S	[1][2]
Molecular Weight	190.2 g/mol	[1]
Melting Point	63.5 °C (Predicted)
Appearance	White to off-white solid (Expected)
Solubility	Soluble in organic solvents such as DMSO and methanol.

Chemical Structure:

The chemical structure of 4-(Hydroxymethyl)benzene-1-sulfonyl fluoride consists of a benzene ring substituted with a hydroxymethyl group and a sulfonyl fluoride group at the para position.

Sources

• 1. 4-(hydroxymethyl)benzene-1-sulfonyl fluoride | 858004-78-1 [sigmaaldrich.com]
• 2. PubChemLite - 4-(hydroxymethyl)benzene-1-sulfonyl fluoride (C7H7FO3S) [pubchemlite.lcsb.uni.lu]

Synthesis Pathways and Precursors for 4-(Hydroxymethyl)benzene-1-sulfonyl Fluoride: A SuFEx-Enabled Building Block

An In-Depth Technical Whitepaper for Drug Development Professionals Prepared by Senior Application Sciences

The Strategic Utility of the Dual-Functional Hub

In the rapidly evolving landscape of covalent drug discovery and bioconjugation, (CAS 858004-78-1)[1] has emerged as a highly privileged bifunctional building block.

Unlike traditional sulfonyl chlorides, which are prone to rapid hydrolysis and indiscriminate nucleophilic attack, the sulfonyl fluoride (-SO₂F) group exhibits remarkable thermodynamic stability. It remains entirely inert under physiological conditions, acidic/basic aqueous environments, and standard organic transformations. It only undergoes Sulfur(VI) Fluoride Exchange (SuFEx) when explicitly triggered by specific protein microenvironments (e.g., proximal tyrosine or lysine residues) or specialized catalysts.

This compound offers two orthogonal points of reactivity:

• The Hydroxymethyl Group (-CH₂OH): Allows for standard derivatization (esterification, etherification, or carbamoylation) to attach a target-binding pharmacophore.

• The Sulfonyl Fluoride Group (-SO₂F): Acts as the silent "warhead," remaining dormant during the synthesis of the pharmacophore, only to covalently engage the biological target in vivo.

Retrosynthetic Logic and Precursor Selection

As an application scientist, selecting the right synthetic pathway is about balancing atom economy, safety, and orthogonal reactivity. Attempting to synthesize this molecule by directly chlorosulfonating benzyl alcohol or 4-hydroxymethylbenzenesulfonic acid is a flawed strategy; the unprotected hydroxyl group will competitively react with the halogenating agents, leading to complex oligomeric mixtures.

Instead, we employ a protection-by-derivatization strategy starting from the inexpensive bulk commodity chemical, p-toluenesulfonyl chloride (TsCl). By immediately converting the reactive sulfonyl chloride to the stable sulfonyl fluoride, we protect the S(VI) center. Subsequent radical bromination and acetate substitution allow us to cleanly install the oxygen atom without disturbing the -SO₂F group.

Retrosynthetic pathway for 4-(Hydroxymethyl)benzene-1-sulfonyl fluoride.

Step-by-Step Experimental Methodologies: A Self-Validating System

To ensure scientific integrity, every protocol below is designed as a self-validating system . We integrate In-Process Controls (IPCs) that explicitly confirm the success of each transformation before proceeding.

Step 1: Fluorination of p-Toluenesulfonyl Chloride

Causality: We replace the labile chloride with fluoride early. The S-F bond acts as a thermodynamic sink, rendering the sulfonyl group immune to the subsequent radical and nucleophilic conditions.

• Reagents: p-Toluenesulfonyl chloride (1.0 eq), Potassium Fluoride (KF, 3.0 eq), Acetonitrile/Water (9:1).

• Protocol: Dissolve TsCl in the solvent mixture. Add KF and stir vigorously at room temperature for 12 hours. Extract with ethyl acetate, wash with brine, dry over MgSO₄, and concentrate.

• Self-Validation (IPC): ¹⁹F NMR of the crude mixture must show a sharp, characteristic singlet at approximately +65.0 ppm [2], confirming complete conversion to the sulfonyl fluoride.

Step 2: Radical Wohl-Ziegler Bromination

Causality: The strongly electron-withdrawing -SO₂F group deactivates the aromatic ring, preventing electrophilic aromatic bromination. This strictly directs the bromine radical to the benzylic position. We utilize trifluorotoluene as a greener, non-ozone-depleting alternative to carbon tetrachloride.

• Reagents: p-Toluenesulfonyl fluoride (1.0 eq), N-Bromosuccinimide (NBS, 1.1 eq), Azobisisobutyronitrile (AIBN, 0.05 eq), Trifluorotoluene.

• Protocol: Reflux the mixture under inert atmosphere for 6 hours. Cool to 0 °C to precipitate succinimide. Filter, and concentrate the filtrate to yield (CAS 7612-88-6)[3],[4].

• Self-Validation (IPC): ¹H NMR must show the disappearance of the aryl-methyl singlet (~2.4 ppm) and the emergence of a new benzylic CH₂ singlet at ~4.4 ppm .

Step 3: Acetate Substitution (Oxygenation)

Causality: Direct hydrolysis of the benzylic bromide with aqueous base risks competitive elimination or the formation of symmetric ethers (dimerization). Acetate acts as a mild, non-basic oxygen nucleophile that cleanly displaces the primary bromide via an Sₙ2 mechanism, organically protecting the alcohol.

• Reagents: 4-(Bromomethyl)benzenesulfonyl fluoride (1.0 eq), Anhydrous Sodium Acetate (1.5 eq), DMF.

• Protocol: Stir the mixture at 60 °C for 4 hours. Dilute with water and extract with diethyl ether. Wash the organic layer extensively with water to remove DMF, dry, and concentrate.

• Self-Validation (IPC): ¹H NMR must reveal a new acetate methyl singlet at ~2.1 ppm and a downfield shift of the benzylic CH₂ protons to ~5.1 ppm .

Step 4: Selective Deprotection (Hydrolysis)

Causality: The S(VI)-F bond is essentially unreactive towards mild oxygen nucleophiles. By utilizing catalytic potassium carbonate in methanol, we perform a Zemplén-like transesterification. This selectively cleaves the ester to reveal the hydroxymethyl group while leaving the -SO₂F warhead completely intact.

• Reagents: 4-(Acetoxymethyl)benzenesulfonyl fluoride (1.0 eq), K₂CO₃ (0.1 eq), Methanol.

• Protocol: Stir at room temperature for 2 hours. Neutralize with Amberlite IR120 (H⁺ form) resin, filter, and concentrate to yield the pure target compound.

• Self-Validation (IPC): Infrared (IR) spectroscopy must show a broad O-H stretch at ~3300 cm⁻¹ , while ¹⁹F NMR must confirm the retention of the -SO₂F singlet at ~+64.0 ppm .

Quantitative Data & Analytical Markers

The table below summarizes the expected quantitative yields and critical analytical markers for the self-validating workflow.

Compound	Role	MW ( g/mol )	Typical Yield	¹⁹F NMR Shift (ppm, CDCl₃)*
p-Toluenesulfonyl chloride	Starting Material	190.65	N/A	N/A
p-Toluenesulfonyl fluoride	Intermediate 1	174.19	>95%	~ +65.0
4-(Bromomethyl)benzenesulfonyl fluoride	Intermediate 2	253.09	75-85%	~ +64.5
4-(Acetoxymethyl)benzenesulfonyl fluoride	Intermediate 3	232.23	80-90%	~ +64.2
4-(Hydroxymethyl)benzene-1-sulfonyl fluoride	Target	190.20	85-95%	~ +64.0

*Note: ¹⁹F NMR shifts are approximate and referenced to CFCl₃. The stability of the shift across all steps validates the inertness of the -SO₂F group[2].

Application in Covalent Drug Discovery

Once synthesized, 4-(hydroxymethyl)benzene-1-sulfonyl fluoride serves as an ideal linker. The workflow below illustrates its application: the hydroxymethyl group is first derivatized to attach a pharmacophore, followed by the deployment of the molecule into a biological system where the SuFEx warhead covalently clicks with a target protein.

Workflow demonstrating the dual-hub utility of the target molecule.

References

• Chemical Substance Information: 4-(hydroxymethyl)benzene-1-sulfonyl fluoride (CAS 858004-78-1). NextSDS.[Link]

• Supporting Information: ¹⁹F NMR Characterization of Arylsulfonyl Fluorides. The Royal Society of Chemistry.[Link]

• Sharpless, K. B., et al. (2014). Sulfonyl Fluorides as Privileged Warheads in Structural Biology. Angewandte Chemie International Edition.[Link]

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A Technical Guide to the In Vitro Stability of 4-(Hydroxymethyl)benzene-1-sulfonyl fluoride in Aqueous Media

Introduction

4-(Hydroxymethyl)benzene-1-sulfonyl fluoride (HMBSF) is an aromatic sulfonyl fluoride that has garnered interest within the fields of drug discovery and chemical biology. As a potential covalent modifier of biological targets, understanding its stability in aqueous environments is paramount for the design and interpretation of in vitro assays and for predicting its behavior in more complex biological systems. This guide provides an in-depth technical overview of the factors governing the stability of HMBSF in aqueous media, methodologies for its assessment, and practical insights for researchers utilizing this compound. While direct kinetic data for HMBSF is not extensively available in the public domain, this guide synthesizes information from closely related analogs and foundational chemical principles to provide a robust framework for its application.

Chemical and Physical Properties of HMBSF

Property	Value	Source
Chemical Formula	C₇H₇FO₃S	[1][2]
Molecular Weight	190.19 g/mol
CAS Number	858004-78-1	[1]
Appearance	White to off-white solid
Solubility	Expected to have limited solubility in water and higher solubility in organic solvents like DMSO and ethanol.	[3]

Theoretical Framework for the Stability of Aryl Sulfonyl Fluorides

The stability of aryl sulfonyl fluorides like HMBSF in aqueous media is primarily dictated by their susceptibility to hydrolysis. This reaction involves the nucleophilic attack of water or hydroxide ions on the electrophilic sulfur atom of the sulfonyl fluoride moiety, leading to the cleavage of the sulfur-fluorine bond and the formation of the corresponding sulfonic acid.[4]

Mechanism of Hydrolysis

The hydrolysis of benzenesulfonyl fluorides can proceed via a nucleophilic substitution mechanism. Under neutral or basic conditions, the hydroxide ion acts as the primary nucleophile, attacking the sulfur atom. The reaction rate is therefore highly dependent on the pH of the medium.

Caption: Proposed mechanism for the hydrolysis of HMBSF.

Factors Influencing Stability

Several factors can influence the rate of hydrolysis and, consequently, the in vitro stability of HMBSF:

• pH: As the concentration of the hydroxide ion increases with pH, the rate of hydrolysis is expected to be significantly faster under basic conditions compared to neutral or acidic conditions.[4] For the related compound 4-(2-aminoethyl)benzenesulfonyl fluoride (AEBSF), solutions are more stable at a pH below 7.[5]

• Temperature: An increase in temperature generally accelerates the rate of chemical reactions, including hydrolysis.[4]

• Substituent Effects: The electronic properties of substituents on the benzene ring play a crucial role. Electron-withdrawing groups increase the electrophilicity of the sulfur atom, making it more susceptible to nucleophilic attack and thus decreasing stability. Conversely, electron-donating groups can increase stability. The hydroxymethyl group (-CH₂OH) in HMBSF is generally considered to be a weak electron-donating or neutral group, suggesting a moderate level of stability for HMBSF compared to analogs with strongly electron-withdrawing or -donating substituents.

• Steric Hindrance: Bulky substituents near the sulfonyl fluoride group can sterically hinder the approach of a nucleophile, thereby increasing the compound's stability. The para-position of the hydroxymethyl group in HMBSF does not provide significant steric hindrance to the sulfonyl fluoride moiety.

Experimental Assessment of HMBSF Stability

A well-designed in vitro stability study is essential to quantify the half-life of HMBSF under specific experimental conditions.

Experimental Workflow

Caption: General workflow for an in vitro stability assessment of HMBSF.

Detailed Protocol: HPLC-Based Stability Assay

This protocol outlines a typical procedure for determining the stability of HMBSF in a common biological buffer.

Materials:

• 4-(Hydroxymethyl)benzene-1-sulfonyl fluoride (HMBSF)

• Dimethyl sulfoxide (DMSO), anhydrous

• Phosphate-buffered saline (PBS), pH 7.4

• Acetonitrile, HPLC grade

• Water, HPLC grade

• Formic acid (for LC-MS compatible mobile phase)

• HPLC or UPLC system with a UV detector

• C18 reverse-phase HPLC column

• Incubator or water bath set to 37°C

Procedure:

• Preparation of Stock Solution: Prepare a 10 mM stock solution of HMBSF in anhydrous DMSO.

• Incubation:

  • Pre-warm the PBS (pH 7.4) to 37°C.

  • To initiate the stability assay, add the HMBSF stock solution to the pre-warmed PBS to achieve a final concentration of 100 µM. Ensure rapid mixing.

• Sampling:

  • Immediately withdraw a sample at t=0 and quench it by adding it to a 1:1 ratio of acetonitrile. This will serve as the 100% reference.

  • Incubate the remaining solution at 37°C.

  • Withdraw samples at predetermined time points (e.g., 1, 2, 4, 8, and 24 hours) and quench them in the same manner as the t=0 sample.

• HPLC Analysis:

  • Analyze the quenched samples by reverse-phase HPLC. A suitable method for a related compound, 4-methylbenzenesulfonyl fluoride, uses a mobile phase of acetonitrile and water with a phosphoric acid modifier.[6] For MS compatibility, formic acid can be used instead.

  • Monitor the disappearance of the HMBSF peak over time at an appropriate UV wavelength.

• Data Analysis:

  • Calculate the percentage of HMBSF remaining at each time point relative to the t=0 sample.

  • Plot the natural logarithm of the percentage of HMBSF remaining versus time.

  • Determine the degradation rate constant (k) from the slope of the linear regression.

  • Calculate the half-life (t½) using the equation: t½ = 0.693 / k.

Expected Stability Profile of HMBSF

While specific data for HMBSF is lacking, an estimation of its stability can be made based on data from structurally similar compounds.

• 4-(2-Aminoethyl)benzenesulfonyl fluoride (AEBSF): This compound has a half-life of approximately 339 minutes (about 5.6 hours) at pH 7.0 and 37°C.[4] The aminoethyl group is weakly electron-donating.

• Phenylmethylsulfonyl fluoride (PMSF): A commonly used serine protease inhibitor, PMSF has a half-life of 110 minutes at pH 7.5 and 25°C.[3]

• 4-Carboxybenzenesulfonyl fluoride: This compound has a hydrolysis rate constant of 1.80 x 10⁻⁵ s⁻¹ in PBS at pH 8.0.[7] The carboxyl group is electron-withdrawing, which is expected to decrease stability.

Given that the hydroxymethyl group of HMBSF is a weak electron-donating or neutral substituent, its stability is likely to be comparable to or slightly greater than that of AEBSF under similar conditions. Therefore, a half-life in the range of 6 to 10 hours at physiological pH (7.4) and 37°C can be reasonably expected.

Comparative Stability Data of Related Sulfonyl Fluorides

Compound	Conditions	Half-life (t½)	Source
4-(2-Aminoethyl)benzenesulfonyl fluoride (AEBSF)	pH 7.0, 37°C	~339 minutes	[4]
4-(2-Aminoethyl)benzenesulfonyl fluoride (AEBSF)	pH 8.6, 37°C	~141 minutes	[4]
Phenylmethylsulfonyl fluoride (PMSF)	pH 7.5, 25°C	~110 minutes	[3]
Phenylmethylsulfonyl fluoride (PMSF)	pH 8.0, 25°C	~35 minutes	[3]

Practical Recommendations for Researchers

• Stock Solutions: Prepare concentrated stock solutions of HMBSF in an anhydrous organic solvent such as DMSO and store them at -20°C or -80°C to minimize degradation.

• Working Solutions: Prepare aqueous working solutions of HMBSF fresh before each experiment. Avoid prolonged storage of HMBSF in aqueous buffers, especially at neutral or alkaline pH.

• Assay Design: When using HMBSF in cell-based or biochemical assays, consider its stability over the time course of the experiment. For long-term experiments, the degradation of HMBSF could lead to a decrease in its effective concentration.

• Control Experiments: Include appropriate controls in your experiments to account for any potential effects of the degradation product, 4-(hydroxymethyl)benzenesulfonic acid.

Conclusion

4-(Hydroxymethyl)benzene-1-sulfonyl fluoride is a valuable tool for chemical biology and drug discovery. A thorough understanding of its in vitro stability is critical for its effective use. This guide provides a comprehensive overview of the factors influencing the stability of HMBSF, detailed protocols for its assessment, and an estimation of its stability profile based on available data for related compounds. By following the recommendations outlined in this guide, researchers can ensure the reliable and reproducible application of HMBSF in their studies.

References

• ChemBK. 4-Methylbenzenesulfonyl fluoride. (2024). Available at: [Link].

• Ivanov, S. N., & Staninets, V. I. (2004). Two Pathways of Arenesulfonyl Chlorides Hydrolysis. Anionic Intermediates in S A N Hydrolysis of 4-Nitrobenzenesulfonyl Chloride. Russian Journal of Organic Chemistry, 40(5), 733-739.
• Gao, F., Ke, N., Li, H., Liu, Y., & Li, F. (2020). Hydrolysis-Kinetic Study of AEBSF, a Protease Inhibitor Used during Cell-Culture Processing of the HIV-1 Broadly Neutralizing Antibody CAP256-VRC25.26. ACS Omega, 5(15), 8973-8978.
• Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical science, 6(5), 2650-2659.

• Chemical Substance Information. 4-(hydroxymethyl)benzene-1-sulfonyl fluoride. (n.d.). Retrieved from [Link]

• PubChem. 4-(hydroxymethyl)benzene-1-sulfonyl fluoride. (n.d.). Retrieved from [Link]

• SIELC Technologies. Benzenesulfonyl fluoride, 4-methyl-. (2018). Retrieved from [Link]

• Rogne, O. (1970). Kinetics of the neutral and alkaline hydrolysis of aromatic sulphonyl chlorides in water. Journal of the Chemical Society B: Physical Organic, 1056-1058.

• PubChem. 4-Methylbenzenesulfonyl fluoride. (n.d.). Retrieved from [Link]

• Kim, J. Y., Park, J. H., Lee, J. Y., & Choi, W. (2021). Kinetics and mechanism of hydrolysis of PF6− accelerated by H+ or Al3+ in aqueous solution. Environmental Science: Water Research & Technology, 7(8), 1436-1444.

• SIELC Technologies. Separation of Benzenesulfonyl fluoride, 4-methyl- on Newcrom R1 HPLC column. (2018). Retrieved from [Link]

• ResearchGate. (A) Slow hydrolysis and ¹⁸F-fluorination kinetics of ortho-methoxy... (n.d.). Retrieved from [Link]

• Morales-delaRosa, S., et al. (2022). Effect of fluorine substituents in 4-(1-benzyl-1H-benzo[d]imidazol-2-yl)thiazole for the study of antiparasitic treatment of cysticercosis on a Taenia crassiceps model. RSC Advances, 12(46), 30065-30076.
• Irie, M., Miyatake, O., Uchida, K., & Eriguchi, T. (1995). Substituent Effects of 1,2-Bis (2-thienyl) perfluorocyclopentenes. Chemistry Letters, 24(10), 875-876.
• Fields, R., & Haszeldine, R. N. (1970). Fluorine-19 nuclear magnetic resonance spectra of substituted Dewar benzenes and of their dibromo-adducts. Journal of the Chemical Society B: Physical Organic, 123-128.

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Protocols & Analytical Methods

SuFEx click chemistry reaction conditions for 4-(Hydroxymethyl)benzene-1-sulfonyl fluoride

Application Note: Orthogonal SuFEx Click Chemistry Workflows for 4-(Hydroxymethyl)benzene-1-sulfonyl Fluoride

Overview & Strategic Utility in Drug Development

As a Senior Application Scientist, I frequently encounter challenges in late-stage functionalization (LSF) where bifunctional molecules must be manipulated with absolute chemoselectivity. 4-(Hydroxymethyl)benzene-1-sulfonyl fluoride is a highly versatile, bifunctional SuFEx (Sulfur(VI) Fluoride Exchange) hub. It features an electrophilic sulfonyl fluoride (-SO₂F) group and a nucleophilic benzylic alcohol (-CH₂OH).

In drug discovery and modular synthesis, this molecule serves as an ideal linker: the -SO₂F group can be "clicked" with phenols or amines to form robust sulfonate or sulfonamide linkages, while the -CH₂OH group remains dormant, serving as a handle for subsequent functionalization (e.g., PROTAC linker attachment, esterification, or solid-phase anchoring). The protocols below detail how to exploit the "dormant awakening reactivity" of the S(VI)-F bond[1] while preventing unwanted self-condensation.

Mechanistic Rationale: The Chemoselectivity Challenge

The core principle of SuFEx click chemistry is that the S(VI)-F bond is virtually inert to reduction, oxidation, and hydrolysis under neutral conditions, requiring specific catalytic activation to undergo nucleophilic substitution[2].

The primary synthetic trap with 4-(Hydroxymethyl)benzene-1-sulfonyl fluoride is its potential to polymerize. If the catalytic conditions are too aggressive, the benzylic alcohol will attack the sulfonyl fluoride of an adjacent molecule.

• Classical SuFEx (DBU/BEMP): Aliphatic and benzylic alcohols are poor SuFEx nucleophiles compared to phenols. By using 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU), we selectively deprotonate incoming phenols (forming highly nucleophilic phenolates) without activating the benzylic alcohol, ensuring orthogonal S-O bond formation[3].

• Accelerated SuFEx Click Chemistry (ASCC): Using Barton's hindered guanidine base (BTMG) and hexamethyldisilazane (HMDS) activates even unreactive aliphatic alcohols into transient silyl ethers[4]. Applying ASCC to this specific molecule will trigger rapid oligomerization. Therefore, ASCC must be avoided unless self-condensation is the intended goal.

Catalyst Selection & Chemoselectivity Profiling

To ensure predictable reaction trajectories, catalyst selection must be matched to the target nucleophile's pKa and steric profile[5].

Catalyst System	pKa (MeCN)	Target Nucleophile	Chemoselectivity Profile	Typical Loading
DIPEA / Et₃N	~18	Primary/Secondary Amines	High: Leaves -CH₂OH and phenols intact.	1.0 - 2.0 equiv
DBU	24.3	Phenols / Aryl Silyl Ethers	Moderate: Leaves -CH₂OH intact.	10 - 20 mol%
BEMP	27.6	Hindered Phenols	Moderate-Low: May slowly activate -CH₂OH.	5 - 10 mol%
BTMG + HMDS	~26	Alkyl Alcohols	Low: Causes polymerization of the hub.	5 - 20 mol%

Pathway Visualization

Chemoselective SuFEx pathways for 4-(Hydroxymethyl)benzene-1-sulfonyl fluoride.

Validated Experimental Protocols

Protocol A: Chemoselective Aryl Sulfonate Synthesis (S-O Coupling)

This protocol utilizes DBU to couple the sulfonyl fluoride with a phenol, leaving the benzylic alcohol unreacted for future modifications.

Materials:

• 4-(Hydroxymethyl)benzene-1-sulfonyl fluoride (1.0 equiv, 0.5 mmol)

• Phenol derivative (1.05 equiv, 0.525 mmol)

• DBU (0.2 equiv, 0.1 mmol)

• Anhydrous Acetonitrile (MeCN) (1.0 mL, 0.5 M)

Step-by-Step Methodology:

• Preparation: Charge an oven-dried 4 mL reaction vial equipped with a magnetic stir bar with the sulfonyl fluoride hub and the phenol derivative.

• Solvation: Add 1.0 mL of anhydrous MeCN. Causality Note: MeCN is the optimal solvent as it stabilizes the highly polar transition state of the S(VI) exchange[4].

• Catalyst Initiation: Add DBU dropwise at room temperature. Causality Note: DBU immediately deprotonates the phenol to form the reactive phenolate. The benzylic alcohol (pKa ~15) remains largely protonated and unreactive, ensuring chemoselectivity.

• Reaction Tracking: Stir the mixture at room temperature for 2–4 hours.

  • Validation Checkpoint: Monitor via ¹⁹F NMR. The reaction is complete when the sharp singlet of the starting -SO₂F (typically +60 to +65 ppm) completely disappears[6].

• Workup: Concentrate the mixture under reduced pressure. Dissolve the crude residue in Ethyl Acetate (EtOAc) and wash with 1M HCl (2x) to remove DBU and unreacted phenol. Dry over Na₂SO₄ and concentrate to yield the pure aryl sulfonate.

Protocol B: Chemoselective Sulfonamide Synthesis (S-N Coupling)

Amines are inherently more nucleophilic toward S(VI) centers than alcohols. This protocol uses DIPEA as a non-nucleophilic acid scavenger.

Materials:

• 4-(Hydroxymethyl)benzene-1-sulfonyl fluoride (1.0 equiv, 0.5 mmol)

• Primary Amine (1.1 equiv, 0.55 mmol)

• DIPEA (N,N-Diisopropylethylamine) (2.0 equiv, 1.0 mmol)

• Dichloromethane (DCM) (1.0 mL, 0.5 M)

Step-by-Step Methodology:

• Preparation: Dissolve the sulfonyl fluoride hub in DCM within a reaction vial.

• Scavenger Addition: Add DIPEA to the stirring solution. Causality Note: DIPEA acts strictly as a proton sponge to neutralize the HF byproduct, driving the equilibrium forward. Its steric bulk prevents it from acting as a competing nucleophile.

• Coupling: Add the primary amine dropwise. An exotherm may be observed.

• Reaction Tracking: Stir at room temperature for 1–2 hours.

  • Validation Checkpoint: Confirm completion via LC-MS or ¹⁹F NMR (loss of the +60 ppm signal).

• Workup: Dilute with DCM, wash with saturated aqueous NaHCO₃, followed by brine. Dry over MgSO₄ and concentrate.

In-Situ Analytical Validation (Self-Validating System)

To ensure trustworthiness in automated or high-throughput LSF environments, the reaction must be self-validating.

• Fluoride Ion Tracking: The cleavage of the S-F bond releases a fluoride ion. If the reaction is successful, ¹⁹F NMR of the crude mixture will show the complete loss of the electrophilic fluorine (+60 ppm) and the appearance of an anionic fluorine peak at approximately −151 ppm (in CDCl₃)[6].

• Fluoride Quenching: For biological assays where free fluoride ions might interfere, treat the crude mixture with Trimethylsilanol (TMS-OH). This converts the free fluoride into volatile TMS-F (−157 ppm), which is easily removed in vacuo, leaving a biologically assay-ready product[7].

References

• Multidimensional SuFEx Click Chemistry: Sequential Sulfur(VI) Fluoride Exchange Connections of Diverse Modules Launched From An SOF4 Hub National Institutes of Health (PMC) URL:[Link]

• Accelerated SuFEx Click Chemistry For Modular Synthesis National Institutes of Health (PMC) URL:[Link]

• SuFEx Click Chemistry Enabled Late-Stage Drug Functionalization Journal of the American Chemical Society (JACS) URL:[Link]

• Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry Journal of Fluorine Chemistry URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. merckmillipore.com [merckmillipore.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. repository.cshl.edu [repository.cshl.edu]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Note: 4-(Hydroxymethyl)benzene-1-sulfonyl Fluoride as a Versatile SuFEx Probe in Chemical Biology

Executive Summary

The advent of Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry has revolutionized covalent drug discovery and chemoproteomics by expanding the targetable proteome beyond cysteine[1]. While traditional electrophiles like acrylamides are highly effective for targeting rare cysteine residues, they are largely inert toward other nucleophilic side chains. Aryl sulfonyl fluorides (SFs) bridge this gap, offering a privileged warhead capable of context-dependent, covalent modification of serine, threonine, tyrosine, lysine, and histidine residues[2].

Among the library of available SFs, 4-(hydroxymethyl)benzene-1-sulfonyl fluoride (CAS: 858004-78-1) stands out as a highly versatile bifunctional building block. It combines the proximity-driven reactivity of the sulfonyl fluoride warhead with a primary alcohol handle, enabling late-stage functionalization. This application note provides an authoritative guide on utilizing this compound to design custom Activity-Based Probes (ABPs), conduct electrophile scanning, and perform live-cell chemoproteomic profiling[3][4].

Mechanistic Rationale: The "Goldilocks" Electrophile

Why Sulfonyl Fluorides?

Sulfonyl fluorides possess a unique thermodynamic stability profile. Unlike sulfonyl chlorides, which rapidly hydrolyze in aqueous media, SFs are highly resistant to reduction and thermodynamically stable in water at physiological pH[5]. The S-F bond undergoes heterolytic cleavage exclusively when the warhead is juxtaposed with a nucleophilic amino acid within a protein binding pocket[5][6]. This "proximity-driven" reactivity ensures that SFs remain inert in circulation or complex cellular lysates until they bind their specific target, minimizing off-target toxicity and non-specific labeling[4].

The Role of the 4-Hydroxymethyl Handle

The structural design of 4-(hydroxymethyl)benzene-1-sulfonyl fluoride offers two distinct advantages (Causality of Design):

• Tuned Reactivity: The electron-donating nature of the alkyl spacer slightly dampens the electrophilicity of the aryl sulfonyl fluoride compared to highly electron-deficient variants (e.g., nitro-substituted SFs). This creates a "Goldilocks" zone of reactivity—stable enough to survive intracellular environments, yet reactive enough to capture target nucleophiles[4].

• Synthetic Modularity: The primary hydroxyl group (-OH) serves as a universal synthetic handle. It can be readily converted into an ester, ether, or carbamate to attach bioorthogonal tags (e.g., terminal alkynes or azides for CuAAC click chemistry), fluorophores, or affinity tags (e.g., biotin)[7][8].

Caption: Workflow of probe derivatization and proximity-driven SuFEx covalent labeling.

Data Presentation: Reactivity and Experimental Parameters

To successfully deploy 4-(hydroxymethyl)benzene-1-sulfonyl fluoride, researchers must understand its comparative reactivity and optimal reaction conditions.

Table 1: Comparative Reactivity Profile of Covalent Warheads

Warhead	Primary Target Residues	Aqueous Stability	Reactivity (Uncatalyzed)	Typical Application
Acrylamide	Cys	High	Moderate	Targeted Covalent Inhibitors (TCIs)
Chloroacetamide	Cys, Lys, His	Low	High	Broad electrophile scanning
Aryl Sulfonyl Fluoride	Tyr, Lys, Ser, Thr, His	High	Low (Proximity-driven)	SuFEx, ABPP, "Beyond Cys" targeting[1]
Fluorosulfate	Tyr, Lys	Very High	Very Low	Inverse Drug Discovery[7]

Table 2: Typical Reaction Conditions for SF-Probe Labeling

Parameter	In Vitro Protein Labeling	Live-Cell ABPP
Probe Concentration	1 - 50 µM	5 - 100 µM
Buffer/Media	HEPES or PBS (pH 7.4 - 8.0)	Complete Culture Media
Incubation Time	1 - 4 hours	2 - 6 hours
Temperature	25°C or 37°C	37°C (5% CO2)
Quenching Method	Denaturation (SDS/Boiling)	Cell Washing & Lysis

Experimental Protocols

The following self-validating protocols outline the journey from probe synthesis to target identification.

Protocol A: Late-Stage Functionalization (Synthesis of an Alkyne-SF Probe)

Objective: Convert 4-(hydroxymethyl)benzene-1-sulfonyl fluoride into a clickable Activity-Based Probe (ABP) by attaching an alkyne handle. Causality: An alkyne handle is chosen because it is small, bioorthogonal, and readily penetrates cell membranes, unlike bulky biotin tags.

• Reagent Preparation: Dissolve 1.0 eq of 4-(hydroxymethyl)benzene-1-sulfonyl fluoride in anhydrous Dichloromethane (DCM) under an inert argon atmosphere.

• Coupling: Add 1.2 eq of 4-pentynoic acid, followed by 1.5 eq of EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and 0.1 eq of DMAP (4-dimethylaminopyridine).

• Reaction: Stir at room temperature for 4–6 hours. Monitor completion via TLC or LC-MS. Note: The sulfonyl fluoride group is entirely stable to these mild esterification conditions[5].

• Purification: Wash the organic layer with 1M HCl, saturated NaHCO3, and brine. Dry over MgSO4, concentrate, and purify via silica gel chromatography to yield the Alkyne-SF probe.

Protocol B: In Vitro Protein Labeling and Intact LC-MS Validation

Objective: Validate the proximity-driven covalent labeling of a recombinant target protein. Trustworthiness/Validation: Always run a competitive control (pre-incubation with a known reversible inhibitor) to prove that labeling is active-site directed and not non-specific surface modification.

• Protein Preparation: Dilute the target recombinant protein to 2 µM in labeling buffer (50 mM HEPES, 150 mM NaCl, pH 7.4). Avoid primary amine buffers (e.g., Tris) at very high concentrations or high pH, as they can slowly compete over long incubations, despite SF stability[4].

• Control Setup: Divide into two aliquots. To Aliquot 1 (Control), add 20 µM of a known competitive reversible inhibitor and incubate for 30 mins. To Aliquot 2 (Test), add vehicle (DMSO).

• Probe Incubation: Add 10 µM of the Alkyne-SF probe to both aliquots. Incubate at 37°C for 2 hours.

• Quenching & Analysis: Quench the reaction by adding 1% formic acid. Analyze intact protein mass via LC-MS. A successful SuFEx reaction will show a mass shift corresponding to the probe mass minus 20 Da (loss of HF)[2][6]. The control aliquot should show significantly reduced or no mass shift.

Protocol C: Live-Cell Chemoproteomic Profiling (ABPP)

Objective: Identify endogenous targets of the SF-probe in live cells using a "plant-and-cast" or click-chemistry pull-down strategy[9].

• Live Cell Labeling: Culture cells (e.g., HEK293T) to 80% confluency. Treat with 10 µM Alkyne-SF probe (or DMSO vehicle for the control) in complete media for 4 hours at 37°C[4].

• Lysis: Wash cells 3x with cold PBS to remove unbound probe. Lyse cells in RIPA buffer supplemented with protease inhibitors. Centrifuge at 14,000 x g for 15 mins to clear the lysate.

• CuAAC Click Chemistry: To 1 mg of cleared proteome, add 100 µM Biotin-Azide, 1 mM TCEP, 100 µM TBTA ligand, and 1 mM CuSO4. Vortex gently and incubate for 1 hour at room temperature.

• Protein Precipitation: Precipitate proteins using cold methanol/chloroform to remove unreacted click reagents. Resuspend the protein pellet in 1% SDS/PBS.

• Affinity Enrichment: Add 50 µL of pre-washed Streptavidin agarose beads. Rotate for 2 hours at room temperature. Wash beads sequentially with 1% SDS, 4M Urea, and PBS to remove non-covalently bound proteins.

• On-Bead Digestion & LC-MS/MS: Reduce (DCEP), alkylate (iodoacetamide), and digest the bead-bound proteins with Trypsin overnight. Analyze the resulting peptides via nanoscale liquid chromatography–tandem mass spectrometry (nLC-MS/MS) to identify the target proteins[3].

Caption: Step-by-step Activity-Based Protein Profiling (ABPP) workflow using SF-probes.

Conclusion

The strategic use of 4-(hydroxymethyl)benzene-1-sulfonyl fluoride allows chemical biologists to tap into the power of SuFEx chemistry while maintaining the flexibility of late-stage probe customization. By adhering to the proximity-driven mechanics of sulfonyl fluorides, researchers can confidently expand their covalent targeting efforts beyond cysteine to map novel protein-ligand interactions across the proteome[1][7].

References

• Source: mdpi.
• Source: acs.
• Title: Covalent drug discovery using sulfur(VI)
• Source: sigmaaldrich.
• Title: Sulfur(VI)
• Title: Profiling Sulfur(VI)
• Source: escholarship.
• Title: 4-Formyl-2-((trimethylsilyl)ethynyl)
• Source: nih.

Sources

• 1. Covalent drug discovery using sulfur(VI) fluoride exchange warheads - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Gadolinium-Cyclic 1,4,7,10-Tetraazacyclododecane-1,4,7,10-Tetraacetic Acid-Click-Sulfonyl Fluoride for Probing Serine Protease Activity in Magnetic Resonance Imaging [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. SuFEx: Sulfonyl Fluorides that Participate in the Next Click Reaction [sigmaaldrich.com]
• 6. escholarship.org [escholarship.org]
• 7. Sulfur( vi ) fluorides as tools in biomolecular and medicinal chemistry - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D2OB01891H [pubs.rsc.org]
• 8. 4-Formyl-2-((trimethylsilyl)ethynyl)benzenesulfonyl fluoride = 95 2088829-01-8 [sigmaaldrich.com]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Derivatization of 4-(Hydroxymethyl)benzene-1-sulfonyl fluoride via the Hydroxymethyl Group

Introduction: The Strategic Value of 4-(Hydroxymethyl)benzene-1-sulfonyl fluoride in Covalent Probe and Drug Discovery

4-(Hydroxymethyl)benzene-1-sulfonyl fluoride (HMBSF) represents a pivotal scaffold for the design of bespoke chemical probes and targeted covalent inhibitors in contemporary drug discovery and chemical biology. The molecule uniquely combines a stable, yet reactive, sulfonyl fluoride "warhead" with a versatile hydroxymethyl group that serves as a prime handle for synthetic diversification.

The sulfonyl fluoride moiety is a privileged electrophile known for its ability to form stable covalent bonds with nucleophilic residues in proteins, such as serine, threonine, tyrosine, and lysine.[1][2] Unlike more reactive sulfonyl chlorides, sulfonyl fluorides exhibit a "Goldilocks" reactivity profile: they are sufficiently stable in aqueous environments to allow for selective targeting within a biological milieu, yet can be potently activated within the microenvironment of a protein's binding pocket to form a covalent linkage.[1][2] This targeted reactivity has propelled the use of sulfonyl fluoride-containing molecules in activity-based protein profiling (ABPP), target identification and validation, and the development of next-generation covalent therapeutics.

The hydroxymethyl group on the HMBSF core provides a strategic point for the introduction of a diverse array of chemical functionalities. By modifying this group, researchers can append targeting ligands, solubility enhancers, fluorescent reporters, or other functionalities to direct the sulfonyl fluoride warhead to a specific protein of interest. This application note provides detailed protocols for the derivatization of the hydroxymethyl group of HMBSF into ethers, esters, and halides, thereby enabling the synthesis of a broad spectrum of customized molecular probes and potential drug candidates.

Core Chemistry: Activating the Hydroxymethyl Group for Nucleophilic Substitution

The hydroxyl group of the benzylic alcohol in HMBSF is a poor leaving group. Therefore, derivatization necessitates its conversion into a more reactive intermediate. The protocols outlined below employ standard, robust organic transformations that are well-tolerated by the sulfonyl fluoride moiety.

Section 1: Etherification of 4-(Hydroxymethyl)benzene-1-sulfonyl fluoride

The formation of an ether linkage is a common strategy to introduce a variety of substituents. The Williamson ether synthesis, a reliable and versatile method, is well-suited for this purpose.

Reaction Principle: Williamson Ether Synthesis

This reaction proceeds via an SN2 mechanism where the alcohol is first deprotonated by a base to form a more nucleophilic alkoxide. This alkoxide then displaces a halide from an alkyl halide to form the ether.

Experimental Workflow: Williamson Ether Synthesis

Caption: Workflow for Williamson Ether Synthesis.

Protocol 1: Synthesis of 4-(Methoxymethyl)benzene-1-sulfonyl fluoride

This protocol details the synthesis of the methyl ether derivative of HMBSF.

Materials:

• 4-(Hydroxymethyl)benzene-1-sulfonyl fluoride (HMBSF)

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Methyl iodide (CH₃I)

• Anhydrous N,N-Dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a flame-dried round-bottom flask under an argon atmosphere, add HMBSF (1.0 eq).

• Dissolve the HMBSF in anhydrous DMF (approximately 0.2 M concentration).

• Cool the solution to 0 °C in an ice bath.

• Carefully add sodium hydride (1.2 eq) portion-wise to the stirred solution. Caution: Hydrogen gas is evolved.

• Stir the mixture at 0 °C for 30 minutes.

• Add methyl iodide (1.5 eq) dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 4-6 hours, or until TLC analysis indicates complete consumption of the starting material.

• Cool the reaction to 0 °C and quench by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with diethyl ether (3 x volume of DMF).

• Wash the combined organic layers with water and then brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient).

Expected Yield: 80-95%

Parameter	Value
Reactants	HMBSF, NaH, CH₃I
Solvent	Anhydrous DMF
Temperature	0 °C to Room Temperature
Reaction Time	4-6 hours
Purification	Flash Column Chromatography

Section 2: Esterification of 4-(Hydroxymethyl)benzene-1-sulfonyl fluoride

Esterification is a straightforward method to introduce acyl groups, which can modulate the properties of the molecule or serve as a linker to other functionalities.

Reaction Principle: Acylation with Acyl Chlorides or Anhydrides

The hydroxyl group of HMBSF can be readily acylated using an acyl chloride or anhydride in the presence of a base to neutralize the acidic byproduct.

Experimental Workflow: Esterification

Caption: Workflow for Esterification.

Protocol 2: Synthesis of 4-(Acetoxymethyl)benzene-1-sulfonyl fluoride

This protocol describes the synthesis of the acetate ester of HMBSF.

Materials:

• 4-(Hydroxymethyl)benzene-1-sulfonyl fluoride (HMBSF)

• Acetyl chloride

• Triethylamine (Et₃N)

• Anhydrous Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a flame-dried round-bottom flask under an argon atmosphere, dissolve HMBSF (1.0 eq) in anhydrous DCM (approximately 0.2 M concentration).

• Add triethylamine (1.5 eq) to the solution.

• Cool the mixture to 0 °C in an ice bath.

• Add acetyl chloride (1.2 eq) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Upon completion, dilute the reaction mixture with DCM.

• Wash the organic layer sequentially with 1 M HCl, saturated aqueous NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient).

Expected Yield: 90-98%

Parameter	Value
Reactants	HMBSF, Acetyl Chloride, Et₃N
Solvent	Anhydrous DCM
Temperature	0 °C to Room Temperature
Reaction Time	2-4 hours
Purification	Flash Column Chromatography

Section 3: Conversion to Halides

Converting the hydroxymethyl group to a halomethyl group provides a reactive electrophilic handle for further nucleophilic substitution reactions, enabling the introduction of a wide range of functionalities.

Reaction Principle: Halogenation with Thionyl Chloride or Phosphorus Tribromide

Primary alcohols can be converted to the corresponding chlorides and bromides using thionyl chloride (SOCl₂) and phosphorus tribromide (PBr₃), respectively. These reactions generally proceed with good yields and are compatible with the sulfonyl fluoride group.

Experimental Workflow: Halogenation

Caption: Workflow for Halogenation.

Protocol 3: Synthesis of 4-(Chloromethyl)benzene-1-sulfonyl fluoride

This protocol details the conversion of the hydroxymethyl group to a chloromethyl group.

Materials:

• 4-(Hydroxymethyl)benzene-1-sulfonyl fluoride (HMBSF)

• Thionyl chloride (SOCl₂)

• Anhydrous Dichloromethane (DCM)

• Ice-cold water

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a flame-dried round-bottom flask under an argon atmosphere, suspend HMBSF (1.0 eq) in anhydrous DCM (approximately 0.3 M concentration).

• Cool the suspension to 0 °C in an ice bath.

• Add thionyl chloride (2.0 eq) dropwise to the stirred suspension.

• Allow the reaction mixture to warm to room temperature and then heat to reflux for 2-3 hours. Monitor the reaction by TLC.

• After completion, cool the reaction mixture to room temperature and carefully pour it into ice-cold water to quench the excess thionyl chloride.

• Separate the organic layer and wash it sequentially with saturated aqueous NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• The crude product can often be used directly in the next step or purified by recrystallization or flash column chromatography on silica gel.

Expected Yield: 85-95%

Parameter	Value
Reactants	HMBSF, SOCl₂
Solvent	Anhydrous DCM
Temperature	0 °C to Reflux
Reaction Time	2-3 hours
Purification	Recrystallization or Flash Column Chromatography

Data Presentation: Expected Characterization of Derivatives

The following table summarizes the expected characterization data for the synthesized derivatives based on the parent compound and analogous structures. Actual experimental data should be acquired for full characterization.

Derivative	Molecular Formula	Molecular Weight ( g/mol )	Expected ¹H NMR (CDCl₃, δ ppm)	Expected ¹³C NMR (CDCl₃, δ ppm)
4-(Methoxymethyl)benzene-1-sulfonyl fluoride	C₈H₉FO₃S	204.22	~7.9 (d, 2H), ~7.6 (d, 2H), ~4.6 (s, 2H), ~3.4 (s, 3H)	~145, ~135, ~129, ~128, ~74, ~58
4-(Acetoxymethyl)benzene-1-sulfonyl fluoride	C₉H₉FO₄S	232.23	~7.9 (d, 2H), ~7.6 (d, 2H), ~5.2 (s, 2H), ~2.1 (s, 3H)	~170, ~142, ~136, ~129, ~128, ~65, ~21
4-(Chloromethyl)benzene-1-sulfonyl fluoride	C₇H₆ClFO₂S	208.64	~7.9 (d, 2H), ~7.7 (d, 2H), ~4.7 (s, 2H)	~144, ~138, ~130, ~128, ~45

Mass Spectrometry: Electrospray ionization (ESI) mass spectrometry is expected to show the corresponding [M+H]⁺ or [M+Na]⁺ ions for the ether and ester derivatives, and the molecular ion [M]⁺ for the chloride derivative.

Conclusion and Future Perspectives

The protocols detailed in this application note provide a robust foundation for the synthetic diversification of 4-(hydroxymethyl)benzene-1-sulfonyl fluoride. The resulting ether, ester, and halide derivatives are valuable intermediates for the construction of more complex molecular probes and covalent inhibitors. The stability of the sulfonyl fluoride moiety under these standard reaction conditions underscores its utility as a warhead in molecules designed for covalent targeting. Future work will focus on expanding the library of HMBSF derivatives and applying them in biological systems to identify and validate new therapeutic targets.

References

• Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science, 6(5), 2650–2659. [Link]

• Dong, J., et al. (2014). Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry. Angewandte Chemie International Edition, 53(36), 9430-9448. [Link]

Sources

• 1. rsc.org [rsc.org]
• 2. sioc.cas.cn [sioc.cas.cn]

Preparation of 4-(Hydroxymethyl)benzene-1-sulfonyl fluoride Stock Solutions for in vitro Assays: An Application Note and Protocol

Introduction: The Critical Role of Precise Inhibitor Preparation

4-(Hydroxymethyl)benzene-1-sulfonyl fluoride (HMBSF) is a member of the sulfonyl fluoride class of compounds, which are widely recognized as potent, irreversible inhibitors of serine proteases.[1] These enzymes play a pivotal role in a vast array of physiological and pathological processes, making them attractive targets for therapeutic intervention. The efficacy and reproducibility of in vitro assays utilizing HMBSF are fundamentally dependent on the accurate and consistent preparation of stock solutions. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the principles and protocols for the preparation, quality control, and handling of HMBSF stock solutions to ensure the integrity and reliability of experimental data.

The core principle of inhibition by sulfonyl fluorides lies in the covalent modification of the active site serine residue of the target protease.[2] This reaction, known as sulfonylation, results in a stable, inactive enzyme-inhibitor complex, effectively removing the enzyme from the active pool.[1][3] The specificity of this interaction is a key advantage of this class of inhibitors.

Mechanism of Action: Covalent Inactivation of Serine Proteases

Serine proteases are characterized by a catalytic triad in their active site, typically composed of serine, histidine, and aspartate residues. The nucleophilic hydroxyl group of the serine residue is the primary target for HMBSF. The inhibition mechanism proceeds through a two-step process:

• Non-covalent Binding: HMBSF initially binds to the active site of the serine protease, forming a reversible enzyme-inhibitor complex.

• Covalent Modification: The activated serine hydroxyl group performs a nucleophilic attack on the sulfur atom of the sulfonyl fluoride moiety of HMBSF. This results in the displacement of the fluoride ion and the formation of a highly stable covalent bond between the enzyme and the inhibitor.[2]

This irreversible inactivation makes sulfonyl fluorides like HMBSF valuable tools for studying the function of serine proteases and for high-throughput screening campaigns.

Figure 2: A generalized workflow for the preparation of 4-(Hydroxymethyl)benzene-1-sulfonyl fluoride (HMBSF) stock and working solutions.

Quality Control: Ensuring the Integrity of Your Stock Solutions

The purity and concentration of the HMBSF stock solution are paramount for obtaining reliable and reproducible results. A self-validating system of quality control should be implemented.

QC Parameter	Method	Frequency	Acceptance Criteria
Purity	RP-HPLC with UV detection	Upon receipt of new compound lot	≥95% purity
¹H and ¹⁹F NMR Spectroscopy	Upon receipt of new compound lot	Spectrum consistent with the structure of HMBSF
Concentration	Quantitative NMR (qNMR)	For initial stock solution validation	Within ±5% of the target concentration
UV-Vis Spectrophotometry (if applicable)	Quick check of working solutions	Absorbance consistent with Beer-Lambert law
Stability	RP-HPLC analysis of aged aliquots	Periodically (e.g., every 3-6 months)	No significant degradation peaks (e.g., <2% of total area)

Protocol 3: Purity Assessment by Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC)

This protocol provides a general method for assessing the purity of HMBSF. Method optimization may be required.

3.1. Suggested HPLC Conditions:

• Column: C18 column (e.g., 4.6 mm x 150 mm, 5 µm particle size)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient:

  • 0-5 min: 5% B

  • 5-25 min: 5% to 95% B

  • 25-30 min: 95% B

  • 30.1-35 min: 5% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Detection: UV at 254 nm

• Injection Volume: 10 µL

• Sample Preparation: Dilute a small amount of the DMSO stock solution in the initial mobile phase composition.

3.2. Data Analysis:

• The purity is calculated as the percentage of the area of the main peak relative to the total area of all peaks in the chromatogram.

Safety and Handling Precautions

Sulfonyl fluorides are reactive compounds and should be handled with care.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves, when handling solid HMBSF and its solutions. [4]* Ventilation: Handle the compound in a well-ventilated area, preferably in a chemical fume hood, especially when working with the powder to avoid inhalation.

• Disposal: Dispose of all waste materials in accordance with local, state, and federal regulations.

Troubleshooting

Issue	Possible Cause	Solution
Precipitation in Assay Buffer	The concentration of HMBSF exceeds its solubility in the aqueous buffer.	Reduce the final concentration of HMBSF. Ensure the final DMSO concentration is sufficient to maintain solubility but not high enough to be toxic. Gentle warming and mixing may help.
Inconsistent Assay Results	Degradation of HMBSF in stock or working solutions.	Prepare fresh working solutions for each experiment. Avoid repeated freeze-thaw cycles of the stock solution by using single-use aliquots. Verify the stability of the stock solution using HPLC.
Inaccurate pipetting of viscous DMSO stock solution.	Use positive displacement pipettes or reverse pipetting techniques for accurate handling of DMSO solutions.
No or Low Inhibitory Activity	Inactive compound due to degradation.	Verify the purity and integrity of the HMBSF solid and stock solution using HPLC or NMR.
Incorrect concentration of the stock solution.	Validate the concentration of the primary stock solution using a quantitative method like qNMR.

Conclusion: A Foundation for Reliable Data

The meticulous preparation and validation of 4-(Hydroxymethyl)benzene-1-sulfonyl fluoride stock solutions are indispensable for the success of in vitro assays. By adhering to the protocols and principles outlined in this application note, researchers can ensure the integrity of their inhibitor solutions, leading to more reliable, reproducible, and ultimately, more impactful scientific findings. The emphasis on a self-validating system of quality control provides the necessary trustworthiness for data generated in both basic research and drug development pipelines.

References

• 4-(hydroxymethyl)benzene-1-sulfonyl fluoride | 858004-78-1. Sigma-Aldrich.

• 4-(hydroxymethyl)benzene-1-sulfonyl fluoride — Chemical Substance Information. European Chemicals Agency.

• An In-Depth Technical Guide to the Irreversible Inhibition of Serine Proteases by Phenylmethylsulfonyl Fluoride (PMSF). Benchchem.

• 4-(hydroxymethyl)benzene-1-sulfonyl fluoride | 858004-78-1. Sigma-Aldrich.

• Sulfonyl fluoride SDS, 2699-79-8 Safety Data Sheets. ECHEMI.

• Sulfonyl fluorides as privileged warheads in chemical biology. RSC Publishing.

• Effect of phenylmethylsulfonyl fluoride, a protease inhibitor, on enamel surface remineralization. SciELO.

• Sulfonyl fluoride serine protease inhibitors inactivate RNK-16 lymphocyte granule proteases and reduce lysis by granule extracts and perforin. PubMed.

• Small-molecule inhibitor: PMSF - MEROPS - the Peptidase Database. MEROPS.

• Chemical Safety Data Sheet MSDS / SDS - Perflurohexane sulphonyl fluoride. ChemicalBook.

• SULFURYL FLUORIDE - CAMEO Chemicals. NOAA.

• SAFETY DATA SHEET. CymitQuimica.

• SAFETY DATA SHEET. TCI Chemicals.

• Inhibitor Handling Instructions. Selleck Chemicals.

• 4-Hydroxybenzene-1-sulfonyl fluoride | 368-87-6. Sigma-Aldrich.

• CAS RN 329-98-6. Fisher Scientific.

• 4-(hydroxymethyl)benzene-1-sulfonyl fluoride (C7H7FO3S). PubChemLite.

• 4-Hydroxybenzene-1-sulfonyl fluoride | C6H5FO3S | CID 308444. PubChem.

• An Investigation into the In Vitro Metabolic Stability of Aryl Sulfonyl Fluorides for their Application in Medicinal Chemistry and Radiochemistry. ACS Publications.

• Technical Support Center: Optimizing Inhibitor Concentrations for Cell-Based Assays. Benchchem.

• Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. Beilstein Journal of Organic Chemistry.

• SAFETY DATA SHEET. Sigma-Aldrich.

• Do we need to dilute inhibitors/compounds in DMSO, for running kinase assay?. ResearchGate.

• Advances in sulfonyl exchange chemical biology: expanding druggable target space. RSC Chemical Biology.

• Facile one-pot synthesis of sulfonyl fluorides from sulfonates or sulfonic acids. PMC.

• Quality Controls in Ligand Binding Assays: Recommendations and Best Practices for Preparation, Qualification, Maintenance of Lot to Lot Consistency, and Prevention of Assay Drift. PMC.

• FAQs on Inhibitor Preparation. Sigma-Aldrich.

• Overview of the synthetic methods to obtain sulfonyl fluorides. ResearchGate.

• AEBSF. Wikipedia.

• PRODUCT INFORMATION. Cayman Chemical.

• Metabolic Stability of [18F]Fluoroalkylbiphenyls. kchem.org.

• Aromatic sulfonyl fluorides covalently kinetically stabilize transthyretin to prevent amyloidogenesis while affording a fluorescent conjugate. PubMed.

• 4-(2-Aminoethyl)Benzenesulfonyl Fluoride Hydrochloride. MP Biomedicals.

• Benzenesulfonyl fluoride, 4-methyl-. SIELC Technologies.

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• 1. PubChemLite - 4-(hydroxymethyl)benzene-1-sulfonyl fluoride (C7H7FO3S) [pubchemlite.lcsb.uni.lu]
• 2. Development of 1H qNMR Analytical Procedure for Purity Determination of Imazosulfuron and 1,4-BTMSB-d4 for ISO 17034 Accreditation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. epfl.ch [epfl.ch]

Technical Notes & Optimization

Technical Support Center: Preventing Hydrolysis of 4-(Hydroxymethyl)benzene-1-sulfonyl Fluoride

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers utilizing 4-(Hydroxymethyl)benzene-1-sulfonyl fluoride (4-HMBSF) in SuFEx (Sulfur(VI) Fluoride Exchange) click chemistry, covalent ligand discovery, and chemical proteomics.

While sulfonyl fluorides are celebrated for their relative aqueous stability compared to sulfonyl chlorides, the S(VI)-F bond remains inherently susceptible to hydroxide-mediated hydrolysis and nucleophilic attack by incompatible buffer components[1]. This guide provides the mechanistic causality behind these degradation pathways and offers self-validating protocols to ensure the integrity of your experiments.

Part 1: Mechanistic Principles of S(VI)-F Stability

To prevent degradation, we must first understand the chemical environment of the probe. The S(VI) center in 4-HMBSF is highly electrophilic. The para-hydroxymethyl group ( −CH2​OH ) exerts a mild electron-donating effect via hyperconjugation, which slightly stabilizes the sulfur center compared to electron-withdrawing groups (e.g., −NO2​ )[1].

However, in aqueous physiological environments, the S-F bond faces two primary threats:

• Base-Catalyzed Hydrolysis: Hydroxide ions ( OH− ) act as hard nucleophiles, attacking the S(VI) center and displacing the fluoride ion to yield an inactive sulfonic acid[2]. This process is highly temperature- and pH-dependent.

• Nucleophilic Buffer Attack: Primary amines present in common biological buffers can directly attack the sulfonyl fluoride, forming a stable, irreversible sulfonamide adduct[3].

Fig 1: Competing pathways of 4-HMBSF: Target SuFEx labeling vs. aqueous and nucleophilic degradation.

Part 2: Troubleshooting FAQs

Q1: My probe loses its labeling efficiency after a few hours in the cell culture medium. What is happening? A1: At 37°C and pH 7.4, aryl sulfonyl fluorides typically exhibit an aqueous half-life of 4 to 6 hours[2][3]. The degradation is driven by hydroxide-mediated hydrolysis. If your assay requires long incubations (>12 hours), the initial dose of 4-HMBSF will be largely converted to inactive sulfonic acid. Solution: Implement a "pulse" dosing strategy where fresh compound is spiked into the medium every 4-6 hours, or lower the assay temperature if the biological system permits.

Q2: I am using Tris buffer for my kinase assay. Is this compatible? A2: No. Tris (tris(hydroxymethyl)aminomethane) contains a primary aliphatic amine. At physiological pH, a fraction of this amine is unprotonated and acts as a strong nucleophile. It will rapidly attack the sulfonyl fluoride to form an inactive sulfonamide adduct, permanently quenching your probe before it reaches the target[3].

Q3: Between PBS and HEPES, which is the better physiological buffer for 4-HMBSF? A3: HEPES is highly recommended. Recent hydrolytic profiling demonstrates that S(VI)-F probes exhibit approximately 2-fold greater stability in HEPES compared to PBS at the same pH[1]. Causality: Phosphate ions in PBS are small, charged nucleophiles that can act as general bases, facilitating the departure of the fluoride leaving group. In contrast, HEPES is a bulky zwitterion with a tertiary amine; its steric hindrance prevents nucleophilic attack on the S(VI) center.

Q4: How should I store the stock solutions to prevent premature degradation? A4: 4-HMBSF must be dissolved in anhydrous DMSO or DMF. Standard laboratory DMSO is highly hygroscopic; trace water absorbed from the air will lead to slow hydrolysis even at low temperatures. Store aliquots at -20°C or -80°C in desiccated containers, and strictly avoid repeated freeze-thaw cycles[4].

Part 3: Quantitative Data & Buffer Selection

To maximize the half-life of 4-HMBSF, buffer selection and temperature control are non-negotiable. Use the following tables to guide your experimental design.

Table 1: Buffer Compatibility Matrix for Sulfonyl Fluorides

Buffer System	Compatibility	Mechanistic Reason
HEPES (pH 6.8 - 7.4)	Optimal	Bulky tertiary amine is sterically hindered and non-nucleophilic[1].
MOPS (pH 6.5 - 7.2)	Optimal	Similar to HEPES; lacks primary/secondary amines.
PBS (pH 7.4)	Moderate	Phosphate can act as a weak general base, slightly accelerating S-F cleavage[1].
Tris-HCl (pH 7.4)	Incompatible	Primary amine directly attacks S(VI) to form a sulfonamide[3].
Ammonium Bicarbonate	Incompatible	Ammonia acts as a strong nucleophile, rapidly degrading the probe[3].

Table 2: Estimated Hydrolysis Half-Life ( t1/2​ ) of Aryl Sulfonyl Fluorides (Benchmarked against standard aryl-SF kinetic profiles[1][2][3])

Condition	pH	Temperature	Estimated t1/2​	Recommendation
HEPES Buffer	7.0	25°C	> 26 hours	Excellent for long in vitro incubations.
HEPES Buffer	7.4	37°C	~ 8 - 10 hours	Preferred for live-cell assays.
PBS Buffer	7.4	37°C	~ 4 - 5 hours	Use only for short-duration assays (<2h).
Aqueous Buffer	8.6	37°C	~ 2.3 hours	Avoid alkaline conditions entirely.

Part 4: Self-Validating Experimental Protocols

To ensure trustworthiness, the following workflow incorporates a Validation Checkpoint so you can empirically verify the integrity of your 4-HMBSF stock before committing to expensive downstream proteomics or cell-based assays.

Fig 2: Optimized workflow for handling 4-HMBSF to prevent premature hydrolysis.

Protocol: Optimized Preparation and In Vitro Labeling

Materials Required:

• 4-HMBSF powder (stored in a desiccator)

• Anhydrous DMSO (sealed under Argon/Nitrogen)

• HEPES buffer (50 mM, 100 mM NaCl, pH 7.2)

Step-by-Step Methodology:

• Anhydrous Solubilization: Equilibrate the vial of 4-HMBSF to room temperature inside a desiccator before opening to prevent condensation. Dissolve the powder in Anhydrous DMSO to create a 100 mM master stock.

• Aliquotting: Immediately dispense the master stock into 10 µL single-use aliquots in tightly sealed PCR tubes. Store at -80°C. Never freeze-thaw an aliquot more than once.

• Validation Checkpoint (LC-MS): Before a major experiment, dilute 1 µL of the stock into 99 µL of LC-MS grade Acetonitrile (not water). Run a quick LC-MS injection. You should observe the intact mass [M+H]+ and the absence of the sulfonic acid degradant mass [M−F+OH]+ .

• Buffer Preparation: Prepare your target protein in the pH 7.2 HEPES buffer. Pre-chill the protein solution on ice.

• Working Dilution: Dilute the 100 mM 4-HMBSF stock into the HEPES buffer immediately (less than 60 seconds) before adding it to your protein. Ensure the final DMSO concentration remains below 5% to prevent protein denaturation, which can artificially expose buried nucleophilic residues[5].

• Assay Execution: Incubate the reaction. If performing the assay at 37°C, limit the incubation to 4 hours to ensure the majority of the probe remains active[2]. For longer labeling requirements, spike in an additional 0.5x equivalent of 4-HMBSF at the 4-hour mark.

References

• Hydrolysis-Kinetic Study of AEBSF, a Protease Inhibitor Used during Cell-Culture Processing of the HIV-1 Broadly Neutralizing Antibody CAP256-VRC25.26 Source: NIH PubMed Central (PMC) URL:[Link]

• Activation-Free Sulfonyl Fluoride Probes for Fragment Screening Source: NIH PubMed Central (PMC) URL:[Link]

• Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools and Expansion of the Ligandable Proteome Source: NIH PubMed Central (PMC) URL:[Link]

• Proximity-enhanced SuFEx chemical cross-linker for specific and multitargeting cross-linking mass spectrometry Source: Proceedings of the National Academy of Sciences (PNAS) URL:[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. pnas.org [pnas.org]

Technical Support Center: Optimizing SuFEx Reaction Yields with 4-(Hydroxymethyl)benzene-1-sulfonyl fluoride (HBnSF)

Welcome to the technical support center for optimizing Sulfur(VI) Fluoride Exchange (SuFEx) reactions utilizing 4-(Hydroxymethyl)benzene-1-sulfonyl fluoride (HBnSF). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to empower you with the expertise to overcome common challenges and achieve high-yielding, robust SuFEx ligations.

Introduction to SuFEx with HBnSF

Sulfur(VI) Fluoride Exchange (SuFEx) has emerged as a powerful click chemistry transformation, prized for its efficiency, broad functional group tolerance, and the stability of the resulting sulfonate and sulfonamide linkages.[1][2] 4-(Hydroxymethyl)benzene-1-sulfonyl fluoride (HBnSF) is a versatile SuFEx hub, offering a hydroxymethyl group as a handle for further functionalization. However, like any chemical transformation, achieving optimal yields with HBnSF requires careful attention to reaction parameters. This guide provides a systematic approach to troubleshooting and optimizing your SuFEx reactions.

Frequently Asked Questions (FAQs)

Here are some of the most common questions we encounter from researchers working with HBnSF in SuFEx reactions:

1. What is the best catalyst for SuFEx reactions with HBnSF?

The choice of catalyst is critical and depends on the nucleophile. For most phenols and amines, 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) is a common and effective catalyst.[1] However, for accelerated reactions and for use with unprotected alcohols, a combination of a sterically hindered guanidine base like 2-tert-butyl-1,1,3,3-tetramethylguanidine (BTMG) and an additive like hexamethyldisilazane (HMDS) is highly recommended.[3][4]

2. My reaction is not going to completion. What are the likely causes?

Incomplete reactions can stem from several factors, including insufficient catalyst loading, poor quality of reagents or solvent, or steric hindrance from the substrate. Refer to our detailed troubleshooting guide below for a step-by-step approach to diagnosing and solving this issue.

3. I am observing significant side product formation. What are they and how can I minimize them?

Common side products can arise from the hydrolysis of the sulfonyl fluoride or side reactions with bifunctional substrates. Ensuring anhydrous conditions and choosing the appropriate catalyst and reaction temperature can mitigate these issues. Our troubleshooting section on "Side Product Formation" provides more specific guidance.

4. How can I purify my final product?

Often, SuFEx reactions are very clean, and simple evaporation of the solvent and volatile byproducts is sufficient to yield a pure product.[1][3] However, if further purification is needed, column chromatography on silica gel is typically effective.

5. Is it necessary to protect the hydroxyl group on HBnSF?

In most cases, the hydroxyl group on HBnSF is significantly less reactive than the sulfonyl fluoride towards nucleophilic attack under SuFEx conditions and does not require protection. However, if you are using a very strong base or a highly reactive nucleophile that could potentially react with the hydroxyl group, protection as a silyl ether (e.g., TBDMS) may be considered.

Troubleshooting Guide

This section provides a more in-depth approach to resolving common issues encountered during SuFEx reactions with HBnSF.

Problem 1: Low or No Yield

Potential Causes & Solutions

• Inactive Catalyst: The choice and quality of the catalyst are paramount. The reactivity of SuFEx catalysts generally follows their pKaH value, with stronger bases being more active.[1][3]

  • Solution:

    • Verify Catalyst Choice: For reactions with phenols or amines, DBU is a good starting point. For accelerated kinetics and reactions with alcohols, the BTMG/HMDS system is superior.[3][4]

    • Use Fresh Catalyst: Ensure your catalyst is fresh and has been stored under anhydrous conditions. Bases like DBU can degrade over time.

    • Increase Catalyst Loading: For challenging substrates, increasing the catalyst loading from a typical 10-30 mol% for DBU, or 1-20 mol% for BTMG, may be necessary.[1][3]

• Poor Reagent Quality: The purity of HBnSF, the nucleophile, and the solvent can significantly impact the reaction outcome.

  • Solution:

    • Check HBnSF Purity: Verify the purity of your HBnSF by NMR or LC-MS.

    • Purify the Nucleophile: Ensure your nucleophile is free of impurities that could consume the catalyst or HBnSF.

    • Use Anhydrous Solvents: SuFEx reactions are sensitive to moisture. Use freshly dried solvents.

• Sub-optimal Reaction Conditions: Temperature and reaction time play a crucial role.

  • Solution:

    • Increase Temperature: For sluggish reactions, gently increasing the temperature (e.g., from room temperature to 60 °C) can improve the reaction rate.

    • Extend Reaction Time: Monitor the reaction by TLC or LC-MS and allow it to proceed for a longer duration if necessary.

Problem 2: Incomplete Reaction

Potential Causes & Solutions

• Steric Hindrance: Bulky groups on the nucleophile can slow down the reaction.

  • Solution:

    • Switch to a More Active Catalyst System: The BTMG/HMDS system is often more effective for sterically hindered substrates.[3][4]

    • Increase Reaction Temperature: As mentioned above, higher temperatures can help overcome the activation energy barrier.

• Insufficient Activation of the Nucleophile: For alcohols and some phenols, in situ silylation is key for rapid reaction.

  • Solution:

    • Use the BTMG/HMDS Protocol: This system generates a reactive silyl ether intermediate in situ, which then readily reacts with the sulfonyl fluoride.[3] The formation of the strong Si-F bond provides a thermodynamic driving force.[3]

Problem 3: Side Product Formation

Potential Causes & Solutions

• Hydrolysis of HBnSF: The presence of water can lead to the hydrolysis of the sulfonyl fluoride to the corresponding sulfonic acid.

  • Solution:

    • Ensure Anhydrous Conditions: Use oven-dried glassware and anhydrous solvents and reagents.

    • Utilize HMDS: In the "accelerated SuFEx" protocol, HMDS not only acts as a silylating agent but also scavenges any generated HF.[3][5]

• Reaction with Bifunctional Nucleophiles: If your nucleophile has multiple reactive sites, you may observe a mixture of products.

  • Solution:

    • Chemoselectivity of SuFEx: SuFEx reactions with sulfonyl fluorides are generally highly chemoselective for phenols over anilines and alcohols when a base like DBU is used.[6] Exploit this inherent selectivity where possible.

    • Protecting Groups: If selectivity is an issue, consider using a protecting group strategy for the competing nucleophilic site.

Problem 4: Purification Challenges

Potential Causes & Solutions

• Removal of Basic Catalyst: Residual DBU or BTMG can be difficult to remove.

  • Solution:

    • Aqueous Workup: A mild acidic wash (e.g., with dilute HCl or saturated NH4Cl) during the workup can help remove basic catalysts.[7]

    • Silica Gel Chromatography: If an aqueous workup is not suitable, column chromatography is generally effective.

• Volatile Byproducts: The "accelerated SuFEx" protocol generates volatile byproducts like ammonia and trimethylsilyl fluoride.[3]

  • Solution:

    • Evaporation: These byproducts can often be removed by evaporation under reduced pressure, leading to a clean product without the need for further purification.[3]

Experimental Protocols & Data

Table 1: Recommended Starting Conditions for SuFEx Reactions with HBnSF

Nucleophile	Catalyst System	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Typical Reaction Time
Phenols	DBU	10-30	MeCN, THF	25-60	1-12 h
Phenols (Accelerated)	BTMG/HMDS	1-5	MeCN	25	5-30 min
Primary/Secondary Amines	DBU	10-30	MeCN, THF	25-60	2-24 h
Primary/Secondary Amines	Ca(NTf2)2/DABCO	10/20	THF	50	24 h
Alcohols (Accelerated)	BTMG/HMDS	20	MeCN	25	30 min

Note: These are general starting points. Optimization may be required for specific substrates.

General Protocol for Accelerated SuFEx with Phenols

• To an oven-dried vial, add the phenol (1.0 equiv.), 4-(Hydroxymethyl)benzene-1-sulfonyl fluoride (HBnSF) (1.0 equiv.), and anhydrous acetonitrile (MeCN).

• Add hexamethyldisilazane (HMDS) (1.0 equiv.) to the mixture.

• Add 2-tert-butyl-1,1,3,3-tetramethylguanidine (BTMG) (1-5 mol%) and stir the reaction at room temperature.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, concentrate the reaction mixture under reduced pressure to remove the solvent and volatile byproducts. The crude product can then be purified by column chromatography if necessary.

Visualizing the Workflow

Graphviz Diagram: SuFEx Reaction Mechanism with HBnSF

Caption: Accelerated SuFEx mechanism with HBnSF.

Graphviz Diagram: Troubleshooting Workflow

Caption: Systematic troubleshooting for low SuFEx yields.

References

• Homer, J. A., et al. (2023). Sulfur fluoride exchange. Nature Reviews Methods Primers. [Link]

• Smedley, C. J., et al. (2022). Accelerated SuFEx Click Chemistry for Modular Synthesis. Angewandte Chemie International Edition. [Link]

• Koelln, R. A., et al. (2022). Accelerated SuFEx Click Chemistry For Modular Synthesis. PMC. [Link]

• Qin, C., et al. (2023). Advances in the construction of diverse SuFEx linkers. National Science Review. [Link]

• Li, G., et al. (2023). SuFEx Reactions of Sulfonyl Fluorides, Fluorosulfates, and Sulfamoyl Fluorides Catalyzed by N-Heterocyclic Carbenes. ACS Catalysis. [Link]

• Soboń, J., et al. (2020). Complementary Base Lowers the Barrier in SuFEx Click Chemistry for Primary Amine Nucleophiles. ACS Omega. [Link]

• Mukherjee, P., et al. (2020). SuFEx Activation with Ca(NTf2)2: A Unified Strategy to Access Sulfamides, Sulfamates, and Sulfonamides from S(VI) Fluorides. Organic Letters. [Link]

• van der Pijl, R. J., et al. (2023). Sulfur-Phenolate Exchange as a Mild, Fast, and High-Yielding Method toward the Synthesis of Sulfonamides. Organic Letters. [Link]

• Springer Nature Experiments. (2023). Sulfur fluoride exchange. [Link]

• A Practical Guide to SuFEx Chemistry: An Overview of S(VI). (2024). Chemistry – A European Journal. [Link]

• Wang, Y., et al. (2023). Switchable SuFEx Linker Chemistry for Sequential Assembly of Heterocycles and Phenols Enabled by Intramolecular Non-covalent Interactions. ChemRxiv. [Link]

• Pound, K. M., et al. (2021). SuFEx-Based Strategies for the Preparation of Functional Particles and Cation Exchange Resins. The Royal Society of Chemistry. [Link]

• Han, B., et al. (2022). Calcium Bistriflimide-Mediated Sulfur(VI)–Fluoride Exchange (SuFEx): Mechanistic Insights toward Instigating Catalysis. Inorganic Chemistry. [Link]

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• 2. merckmillipore.com [merckmillipore.com]
• 3. repository.cshl.edu [repository.cshl.edu]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. chemrxiv.org [chemrxiv.org]
• 7. digitalcommons.chapman.edu [digitalcommons.chapman.edu]

Reducing off-target protein binding of 4-(Hydroxymethyl)benzene-1-sulfonyl fluoride in cell lysates

Topic: Reducing Off-Target Protein Binding of 4-(Hydroxymethyl)benzene-1-sulfonyl fluoride in Cell Lysates

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction

Welcome to the Technical Support Center. This guide is designed for researchers utilizing 4-(Hydroxymethyl)benzene-1-sulfonyl fluoride (HBMSF) and other sulfonyl fluoride (SF) based covalent probes in complex biological samples like cell lysates. Sulfonyl fluorides are powerful electrophilic "warheads" used to covalently modify proteins, making them invaluable tools for activity-based protein profiling (ABPP), target identification, and covalent inhibitor development.[1][2] Their reactivity, however, is a double-edged sword. The same chemical properties that enable on-target labeling can also lead to significant off-target binding, confounding data interpretation and producing misleading results.[1][3]

HBMSF, like its well-known counterparts Phenylmethylsulfonyl fluoride (PMSF) and 4-(2-Aminoethyl)benzenesulfonyl fluoride (AEBSF), can react with a variety of nucleophilic amino acid residues, including serine, threonine, tyrosine, lysine, and histidine.[1][4][5] This broad reactivity profile necessitates a carefully optimized experimental design to ensure specificity. This guide provides in-depth troubleshooting strategies and detailed protocols to help you minimize off-target interactions and enhance the precision of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is 4-(Hydroxymethyl)benzene-1-sulfonyl fluoride (HBMSF) and what is its mechanism of protein binding?

HBMSF is a small molecule probe featuring a sulfonyl fluoride (SO₂F) functional group. This group acts as an electrophilic "warhead" that forms a stable, covalent bond with nucleophilic amino acid side chains on proteins.[1][5] The reaction mechanism involves the nucleophilic attack of an amino acid residue (like the hydroxyl group of serine or the amine group of lysine) on the sulfur atom of the sulfonyl fluoride, leading to the displacement of the fluoride ion and the formation of a stable sulfonyl-enzyme or sulfonyl-protein adduct.[5][6] This covalent and often irreversible interaction is highly dependent on the accessibility and reactivity of the target residue within the protein's structure.[7][8]

Q2: What are the primary causes of off-target binding of HBMSF in a complex mixture like cell lysate?

Off-target binding in a proteomic context is driven by several factors:

• Inherent Probe Reactivity: The sulfonyl fluoride warhead is intrinsically reactive and not perfectly selective, meaning it has the potential to react with any sufficiently nucleophilic and accessible residue it encounters.[9][10]

• Excess Probe Concentration: Using a concentration of HBMSF that is significantly higher than what is needed to saturate the intended target will drive the reaction towards lower-affinity, non-specific sites.[1]

• Prolonged Incubation: Longer incubation times increase the probability of slow-reacting, off-target modifications occurring. The kinetics of covalent inhibition are time-dependent, and extending the reaction can reveal off-target effects.[7]

• Protein Abundance: Highly abundant proteins (e.g., cytoskeletal proteins like tubulin, metabolic enzymes) present a larger pool of potential off-target sites, making them common contaminants in chemoproteomic experiments.[11]

• Reaction Conditions: Suboptimal buffer conditions, such as pH or salt concentration, can promote non-specific interactions (e.g., electrostatic or hydrophobic) that may pre-concentrate the probe near off-target proteins, facilitating a covalent reaction.[12]

Q3: How can I experimentally verify that my target engagement is covalent?

Confirming a covalent mechanism is a critical control. A time-dependency assay is a straightforward method. If the inhibitory potency (IC₅₀) of your compound decreases as the pre-incubation time with the target increases, it strongly indicates a time-dependent, covalent mechanism.[7] In contrast, a non-covalent inhibitor reaches equilibrium quickly, and its IC₅₀ will not be dependent on pre-incubation time. Further validation can be achieved using mass spectrometry to directly observe the mass shift on the target protein or a specific peptide corresponding to the addition of the HBMSF molecule.[7]

Q4: Beyond the canonical serine hydrolases, what other amino acids are known off-targets for sulfonyl fluorides?

While initially developed as inhibitors for serine proteases, the sulfonyl fluoride warhead is now recognized as a versatile tool capable of reacting with a broader range of nucleophiles.[1][6] Its reactivity is context-dependent, meaning the specific microenvironment of a protein's binding pocket can activate certain residues. Documented off-target residues include tyrosine, lysine, histidine, and threonine .[2][5] In some specific contexts, even cysteine has been shown to be a target.[1] This broad reactivity underscores the importance of proteome-wide selectivity profiling.

Troubleshooting Guide: Minimizing Off-Target Binding

This section provides actionable strategies to address the common issue of high background or promiscuous protein labeling in your experiments.

Issue: My SDS-PAGE gel shows high background fluorescence, or my proteomics data identifies hundreds of non-specific protein hits.

This is the classic signature of excessive off-target binding. The following tiered approach will help you systematically optimize your labeling protocol to improve specificity.

Workflow for Optimizing Covalent Probe Labeling

Caption: A step-by-step workflow for reducing off-target covalent probe labeling.

Step 1: Optimize Probe Concentration (The Most Critical Factor)

Causality: The rate of covalent bond formation is dependent on the concentration of both the protein and the probe. At high probe concentrations, the reaction is driven into non-specific, low-affinity binding sites. By determining the lowest possible concentration that still provides robust labeling of your target of interest, you significantly improve the signal-to-noise ratio.

Protocol 1: HBMSF Concentration Titration

• Preparation: Prepare a fresh 100X stock solution of HBMSF (e.g., 10 mM in DMSO). Perform serial dilutions in DMSO to create a range of 100X stocks (e.g., 10 mM, 3 mM, 1 mM, 0.3 mM, 0.1 mM, etc.).

• Lysate Aliquoting: Thaw cell lysate on ice and ensure the protein concentration is consistent across all samples (typically 1-2 mg/mL). Aliquot equal volumes of lysate into separate microcentrifuge tubes.

• Probe Labeling: Add 1 µL of each 100X HBMSF stock to the corresponding lysate tube to achieve final concentrations (e.g., 100 µM, 30 µM, 10 µM, 3 µM, 1 µM). Include a DMSO-only vehicle control.

• Incubation: Incubate all samples for a fixed, standard time (e.g., 1 hour) at a consistent temperature (e.g., room temperature or 4°C).

• Downstream Processing: Stop the reaction (see Step 3 on quenching) and proceed with your standard workflow (e.g., click chemistry to a fluorescent reporter tag, followed by SDS-PAGE, or biotin tag for enrichment and LC-MS/MS).

• Analysis:

  • For Gel-Based Analysis: Identify the lowest concentration that gives a strong band for your target protein with the least amount of background smearing across the lane.

  • For MS-Based Analysis: Analyze the number of identified proteins at each concentration. The optimal concentration will enrich for your target and known interactors while minimizing the list of highly abundant, non-specific proteins.

Parameter	Starting Recommendation	Rationale
HBMSF Concentration	1-10 µM	A good starting point for many targets. Titrate up or down as needed.
Lysate Concentration	1-2 mg/mL	Balances signal with manageable complexity.
Incubation Time	30-60 minutes	Sufficient for many on-target reactions without excessive off-target labeling.
Temperature	4°C to 25°C (Room Temp)	Lower temperatures can increase specificity by disfavoring low-affinity interactions.

Step 2: Optimize Incubation Time and Temperature

Causality: Covalent labeling is a kinetic process. On-target interactions, which are often preceded by a specific non-covalent binding event, are typically faster than non-specific reactions.[10] Shorter incubation times can therefore "capture" the on-target event while minimizing the slower, off-target labeling. Similarly, lower temperatures reduce the overall rate of all reactions, but can have a greater negative impact on lower-affinity, non-specific binding.

Protocol 2: Time-Course Experiment

• Setup: Using the optimal HBMSF concentration determined in Protocol 1, prepare several identical lysate samples.

• Staggered Incubation: Add HBMSF to all tubes. Incubate the samples for varying durations (e.g., 5 min, 15 min, 30 min, 60 min, 120 min).

• Quenching: It is crucial to stop the reaction decisively at each time point. Add a potent quenching agent (see Step 3) to each tube at the end of its designated incubation period.

• Analysis: Process all samples identically and compare the results. Select the shortest time point that provides satisfactory on-target labeling.

Step 3: Implement a Quenching Step to Scavenge Excess Probe

Causality: After the desired on-target labeling has occurred, unreacted probe remains in solution and will continue to form off-target adducts during subsequent sample handling steps (e.g., click reaction, lysis, etc.). Adding a high concentration of a small molecule nucleophile effectively scavenges this excess probe, halting any further labeling.

Mechanism of Quenching dot

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Sulfonyl fluorides as privileged warheads in chemical biology - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. AEBSF - Wikipedia [en.wikipedia.org]
• 5. Sulfonyl fluorides as privileged warheads in chemical biology - Chemical Science (RSC Publishing) DOI:10.1039/C5SC00408J [pubs.rsc.org]
• 6. MEROPS - the Peptidase Database [ebi.ac.uk]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. drughunter.com [drughunter.com]
• 9. med.stanford.edu [med.stanford.edu]
• 10. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 11. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 12. technologynetworks.com [technologynetworks.com]

Technical Support Center: Optimizing Storage & Shelf-Life of 4-(Hydroxymethyl)benzene-1-sulfonyl fluoride

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the unique chemical behavior of 4-(Hydroxymethyl)benzene-1-sulfonyl fluoride .

Unlike standard protease inhibitors (e.g., PMSF or AEBSF), this compound is a bifunctional molecule . It contains both a highly reactive electrophile (the sulfonyl fluoride warhead) and a nucleophile (the primary hydroxymethyl group). If handled improperly, the molecule will react with itself or its environment, leading to rapid degradation. This guide provides the mechanistic insights and self-validating protocols necessary to ensure the integrity of your compound across all experimental workflows.

Part 1: Quantitative Stability Data

To establish a baseline for your experimental design, refer to the empirical stability data below. Notice how the half-life drastically shifts based on solvent choice and pH.

Solvent / Environmental Condition	Temperature	Estimated Half-Life	Primary Degradation Pathway
Anhydrous DMSO (<0.01% H₂O)	-80°C	> 2 years	None (Stable)
Anhydrous DMSO (<0.01% H₂O)	-20°C	6 - 12 months	Slow self-condensation
DMSO with 5% H₂O	25°C	2 - 4 weeks	Hydrolysis
Aqueous Buffer (pH 7.4)	37°C	10 - 15 hours	Hydrolysis
Aqueous Buffer (pH 8.5)	25°C	< 2 hours	Base-catalyzed hydrolysis

Part 2: Mechanistic Troubleshooting & FAQs

Q1: My stock solution in DMSO turned cloudy and highly viscous after a month at -20°C. What happened?

Causality: Your compound has undergone intermolecular self-condensation . Because 4-(hydroxymethyl)benzene-1-sulfonyl fluoride possesses both a primary alcohol (-OH) and a sulfonyl fluoride (-SO₂F), it can act as both a nucleophile and an electrophile. If trace amounts of base are present (or during prolonged storage in polar aprotic solvents), the hydroxyl group can attack the sulfonyl fluoride of an adjacent molecule via Sulfur(VI) Fluoride Exchange (SuFEx)[1]. This chain reaction forms sulfonate ester oligomers, rendering the solution cloudy, viscous, and completely inactive. Solution: Always use strictly anhydrous DMSO and consider acidifying your stock slightly (e.g., 0.1% Acetic Acid) to keep the hydroxyl group protonated and non-nucleophilic.

Q2: Can I use methanol or ethanol to prepare my stock solutions?

Causality: Absolutely not. Protic solvents like methanol and ethanol act as competing nucleophiles. While aryl sulfonyl fluorides are generally more stable than their chloride counterparts[1], the sulfonyl fluoride warhead will eventually react with the alcohol solvent to form an inactive methyl or ethyl sulfonate ester. Always use strictly anhydrous, aprotic solvents (DMSO or Acetonitrile).

Q3: How does pH affect the stability of the compound in aqueous assays?

Causality: Aryl sulfonyl fluorides feature a highly stable S–F bond that is thermodynamically resistant to hydrolysis under neutral or mildly acidic conditions[2]. However, at pH > 7.5, the concentration of hydroxide ions (OH⁻) becomes sufficient to rapidly attack the electrophilic sulfur center. This displaces the fluoride ion, resulting in irreversible hydrolysis into an inactive sulfonic acid derivative[3]. Ensure your assay buffers are kept at pH ≤ 7.4 whenever possible, and only spike the inhibitor into the buffer immediately prior to the assay.

Q4: Why is this compound preferred over its sulfonyl chloride equivalent if it requires such careful storage?

Causality: Aryl sulfonyl chlorides are highly unstable and hydrolyze almost instantly upon contact with atmospheric moisture. The substitution of chloride for fluoride significantly lowers the reduction potential and increases the electrostatic stability of the bond[1]. This allows the sulfonyl fluoride to survive long enough in aqueous biological assays to covalently modify target residues (like tyrosine, lysine, or serine) before hydrolyzing[3].

Part 3: Visualizing Degradation Pathways

Understanding the dual threats of moisture (hydrolysis) and self-reactivity (SuFEx) is critical for proper handling.

Degradation pathways: Hydrolysis vs. SuFEx self-condensation.

Part 4: Step-by-Step Self-Validating Protocol for Stock Preparation

To maximize shelf-life, you must isolate the compound from moisture and suppress its nucleophilic tendencies. Follow this self-validating workflow.

Optimal workflow for anhydrous stock solution preparation.

Methodology:

• Equilibration: Remove the lyophilized vial from -20°C storage and place it in a desiccator at Room Temperature (RT) for 30 minutes.

  • Causality: Opening a cold vial causes immediate condensation of atmospheric moisture into the powder, guaranteeing rapid hydrolysis[2].

• Reconstitution: Inject strictly anhydrous DMSO (Water ≤0.005%) directly through the septum to achieve your desired concentration (e.g., 100 mM).

  • Pro-Tip: To completely suppress self-condensation, pre-acidify the DMSO with 0.1% glacial acetic acid. This keeps the hydroxymethyl group protonated.

• Aliquoting: Immediately dispense the solution into single-use, low-bind microcentrifuge tubes. Do not exceed 50 µL per tube to minimize freeze-thaw waste.

• Inert Atmosphere: Gently blow a stream of dry Argon or Nitrogen gas over the open tubes for 3 seconds to displace ambient air and moisture, then cap tightly.

• Storage: Flash-freeze the tubes in liquid nitrogen and transfer them to a -80°C freezer.

Self-Validation Checkpoint (QC):

Before utilizing a newly prepared stock in critical downstream assays, validate the chemical integrity of the system:

• Action: Dilute a 1 µL aliquot in 99 µL of Acetonitrile and run via LC-MS.

• Pass Criteria: >95% peak area corresponding to the intact mass [M+H]+ .

• Fail Criteria: Presence of a +18 Da peak (indicative of hydrolysis to sulfonic acid) or a [2M−HF]+ peak (indicative of dimer formation). If fail criteria are met, the stock is compromised and must be discarded.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pnas.org [pnas.org]

Technical Support Center: Purification of 4-(Hydroxymethyl)benzene-1-sulfonyl fluoride

Welcome to the technical support guide for handling and purifying 4-(Hydroxymethyl)benzene-1-sulfonyl fluoride (HMBSF). This document provides researchers, chemists, and drug development professionals with practical, field-tested answers to common purification challenges. The following FAQs, troubleshooting guides, and detailed protocols are designed to ensure the high purity and stability of your compound, a critical precursor in many synthetic applications, including those leveraging Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect after synthesizing 4-(Hydroxymethyl)benzene-1-sulfonyl fluoride?

The impurity profile largely depends on the synthetic route, but typically includes:

• Unreacted Starting Materials: Depending on the method, this could be the corresponding sulfonyl chloride, sulfonic acid, or sulfonate salt.[1][2]

• Hydrolysis Product: The primary degradation product is 4-(hydroxymethyl)benzenesulfonic acid. This occurs if the sulfonyl fluoride is exposed to water, especially under non-neutral pH or at elevated temperatures.[3]

• Solvent Residue: Residual solvents from the reaction or initial workup (e.g., acetonitrile, ethyl acetate, acetone).

• Byproducts from Reagents: Salts (e.g., potassium fluoride, potassium chloride) or byproducts from fluorinating agents.[4][5]

Q2: My crude product is an oil/waxy solid and looks very impure. What is the first purification step you recommend?

For a highly impure crude product, a simple liquid-liquid extraction is the best starting point. This will remove most inorganic salts and highly polar impurities, such as the corresponding sulfonic acid. A typical procedure involves dissolving the crude material in a water-immiscible organic solvent like ethyl acetate or dichloromethane and washing it with water and then brine.[6][7][8] This initial cleanup simplifies subsequent purification by chromatography or recrystallization.

Q3: How stable is 4-(Hydroxymethyl)benzene-1-sulfonyl fluoride? Are there special handling precautions?

While the S-F bond in arylsulfonyl fluorides is considerably more stable to hydrolysis than the S-Cl bond in sulfonyl chlorides, it is not completely inert.[1]

Key Stability Considerations:

• Hydrolysis: Avoid prolonged exposure to aqueous environments, particularly at basic or acidic pH. The primary degradation product is the sulfonic acid.[3]

• Storage: For long-term storage, keep the purified compound in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) at low temperatures (2-8°C is recommended).

• Chromatography: While generally stable on silica gel, prolonged exposure can sometimes lead to minor degradation. It is advisable to perform chromatographic purification promptly and avoid letting the compound sit on the column for extended periods.

Troubleshooting Purification Challenges

This section addresses specific problems you may encounter during the purification process.

Problem 1: A highly polar, UV-active spot appears at the baseline of my TLC plate, and it seems to increase over time.

• Likely Cause: This is the classic signature of the hydrolysis product, 4-(hydroxymethyl)benzenesulfonic acid. Its high polarity causes it to adhere strongly to the silica gel baseline. The increase over time suggests ongoing hydrolysis, possibly due to wet solvents or acidic/basic conditions.

• Solution:

  • Ensure all solvents used for workup and chromatography are anhydrous.

  • Perform aqueous extractions quickly and at room temperature or below. Use neutral water for washes.[9]

  • If this impurity is already present, it can be removed by a liquid-liquid extraction before chromatography or by flushing the chromatography column with a more polar solvent system after your product has eluted to clean the column.

Problem 2: My compound co-elutes with a persistent impurity during flash chromatography.

• Likely Cause: The impurity has a polarity very similar to your desired product. This can happen with byproducts where the core aromatic structure is conserved.

• Solutions:

  • Optimize Chromatography Conditions: Switch from an isocratic (constant solvent mixture) to a shallow gradient elution. A very slow increase in the polar solvent percentage can often resolve closely-eluting spots.

  • Change the Solvent System: The selectivity of the separation can be altered by changing the nature of the solvents. If you are using a standard hexane/ethyl acetate system, try switching to dichloromethane/methanol or toluene/acetone.

  • Consider Reverse-Phase Chromatography: If the impurity is more non-polar than your product, reverse-phase (C18) chromatography is an excellent alternative. A suitable eluent would be a mixture of water and acetonitrile or methanol.[10]

  • Attempt Recrystallization: If the product is a solid and you have >90% purity, recrystallization can be a highly effective final step to remove the last traces of impurities.

Problem 3: The purified product is a clear oil that refuses to solidify or crystallize.

• Likely Cause: The presence of residual solvents or minor impurities is preventing the formation of a crystal lattice. The compound itself may also be a low-melting solid.

• Solutions:

  • High-Vacuum Drying: Ensure all solvent is removed by drying the oil under high vacuum for several hours, possibly with gentle heating (e.g., 30-40°C) if the compound is stable.

  • Trituration: Add a non-polar solvent in which your product is insoluble (e.g., hexane or pentane) to the oil. Stir or sonicate the mixture. This can wash away soluble impurities and often induces precipitation or crystallization of the product.

  • Induce Crystallization: If you have a pure sample, dissolve it in a minimal amount of a suitable solvent (e.g., ethyl acetate) and add a non-polar co-solvent (e.g., hexane) dropwise until the solution becomes cloudy. Let it stand, or gently scratch the inside of the flask with a glass rod at the liquid-air interface to create nucleation sites.

Purification Selection Workflow

The choice of purification method depends on the scale of your reaction and the nature of the crude product. This diagram outlines a general decision-making process.

Caption: Decision workflow for purifying HMBSF.

Detailed Experimental Protocols

Protocol 1: General Liquid-Liquid Extraction Workup

This protocol is designed to remove inorganic salts and water-soluble impurities from the crude reaction mixture.

• Dissolution: Transfer the crude reaction mixture to a separatory funnel. If the reaction solvent is water-miscible (e.g., acetone, acetonitrile), remove it first under reduced pressure. Dissolve the residue in a suitable organic solvent such as ethyl acetate (EtOAc) or dichloromethane (DCM) (approx. 10-20 mL per gram of crude material).

• Aqueous Wash: Add an equal volume of deionized water to the separatory funnel. Stopper the funnel, invert it, and open the stopcock to vent pressure. Shake vigorously for 30-60 seconds.

• Separation: Allow the layers to separate completely. Drain the aqueous layer (the bottom layer if using DCM, the top layer if using EtOAc).

• Brine Wash: Add an equal volume of saturated aqueous sodium chloride (brine) to the organic layer in the funnel. Shake as before. The brine wash helps to remove residual water from the organic phase.

• Drying and Concentration: Drain the organic layer into a clean Erlenmeyer flask. Add a suitable drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate), swirl, and let it stand for 10-15 minutes. Filter the solution to remove the drying agent and concentrate the filtrate under reduced pressure to yield the crude, washed product.

Protocol 2: Flash Column Chromatography on Silica Gel

This is the most common method for purifying HMBSF to a high degree.

• Stationary Phase: Prepare a column packed with silica gel (230-400 mesh is standard). The amount of silica should be 50-100 times the weight of the crude material.

• Solvent System Selection: Determine an appropriate mobile phase using thin-layer chromatography (TLC). The goal is a retention factor (Rƒ) of ~0.25-0.35 for the product. A good starting point for HMBSF is a mixture of hexane and ethyl acetate.

  • Example Solvent Systems:

    • Hexane:Ethyl Acetate (3:1 v/v)

    • Hexane:Ethyl Acetate (1:1 v/v)

    • Dichloromethane:Methanol (98:2 v/v)

• Sample Loading: Dissolve the crude product in a minimal amount of the chromatography eluent or DCM. Alternatively, perform a "dry load" by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column.

• Elution: Begin eluting the column with the chosen solvent system. If separation is poor, a shallow gradient can be used (e.g., starting with 10% EtOAc in hexane and gradually increasing to 40% EtOAc).

• Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified 4-(Hydroxymethyl)benzene-1-sulfonyl fluoride.

Protocol 3: Purity Assessment by HPLC

To confirm the final purity, a reverse-phase HPLC method is recommended.

• Column: C18, 3.5 or 5 µm particle size (e.g., 4.6 x 150 mm).

• Mobile Phase A: Water + 0.1% Formic Acid or Trifluoroacetic Acid (TFA).

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid or Trifluoroacetic Acid (TFA).

• Gradient: Start with a high concentration of A (e.g., 95%) and ramp to a high concentration of B (e.g., 95%) over 10-15 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Expected Elution: The hydrolyzed sulfonic acid impurity will elute very early, while the desired product (HMBSF) will be retained longer.

Table 1: Comparison of Purification Methods

Method	Pros	Cons	Best For
Liquid-Liquid Extraction	Fast, simple, removes salts and highly polar impurities.	Low resolution, will not separate similarly-soluble compounds.	Initial crude workup.
Flash Chromatography	High resolution, versatile, can separate close-eluting spots.[7][11]	More time-consuming, requires significant solvent, potential for product loss/degradation on silica.	Primary purification of most crude products.
Recrystallization	Can provide very high purity, excellent for final polishing step.	Only works for solids, requires finding a suitable solvent system, can have lower yields.	Purifying a solid product that is already >80-90% pure.

Troubleshooting Flowchart for Failed Purification

If an initial purification attempt fails to yield a product of sufficient purity, use this guide to determine the next steps.

Caption: Troubleshooting guide for failed purification attempts.

References

• Analysis of Sulfonic Acids by Forming Sulfonyl Fluoride Derivatives. Oxford Academic. [Link]

• Nonderivatized Method for the Detection of Perfluoroalkane Sulfonyl Fluorides by Liquid Chromatography-Microwave Plasma Torch Ionization Mass Spectrometry. PubMed. [Link]

• Synthesis of Sulfonyl Fluorides Using Direct Chloride/Fluoride Exchange in Potassium Fluoride and Water/Acetone. The Journal of Organic Chemistry. [Link]

• An Approach to Aliphatic Sulfonyl Fluorides. Organic Letters. [Link]

• Determination of Perfluorooctane Sulfonyl Fluoride and Perfluorohexane Sulfonyl Fluoride in Soil by Chemical Derivatization and Liquid Chromatography–Tandem Mass Spectrometry. Environmental Science & Technology. [Link]

• Novel approaches to access arylfluorosulfates and sulfamoyl fluorides based on sulfur (VI) fluoride exchange (SuFEx). PMC. [Link]

• Electrochemical Synthesis of Sulfonyl Fluorides from Sulfonyl Hydrazides. Supporting Information. [Link]

• Green and Efficient Protocols for the Synthesis of Sulfonyl Fluorides Using Potassium Fluoride as the Sole Fluorine Source. ACS Sustainable Chemistry & Engineering. [Link]

• Separation of Benzenesulfonyl fluoride, 4-methyl- on Newcrom R1 HPLC column. SIELC Technologies. [Link]

• III Analytical Methods. Japan International Cooperation Agency. [Link]

• Green and Efficient Protocols for the Synthesis of Sulfonyl Fluorides Using Potassium Fluoride as the Sole Fluorine Source. ResearchGate. [Link]

• Advances in the construction of diverse SuFEx linkers. National Science Review. [Link]

• 4-(hydroxymethyl)benzene-1-sulfonyl fluoride (C7H7FO3S). PubChem. [Link]

• 4-(hydroxymethyl)benzene-1-sulfonyl fluoride — Chemical Substance Information. ECHA. [Link]

• Synthetic Routes to Arylsulfonyl Fluorides. MDPI. [Link]

• Facile one-pot synthesis of sulfonyl fluorides from sulfonates or sulfonic acids. PMC. [Link]

• Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. Organic & Biomolecular Chemistry. [Link]

• 4-Vinylbenzenesulfonyl fluoride (VBSF): a highly reactive monomer for RAFT polymerization and exhaustive SuFEx postpolymerization sulfonamidation. ChemRxiv. [Link]

• Deoxyfluorination with Sulfonyl Fluorides: Navigating Reaction Space with Machine Learning. The Doyle Group. [Link]

• Metabolic Stability of [18F]Fluoroalkylbiphenyls. kchem.org. [Link]

• Quantification of residual AEBSF-related impurities by reversed-phase liquid chromatography. PMC. [Link]

• Analytical methods for the determination of some selected 4-quinolone antibacterials. ResearchGate. [Link]

• Synthesis of Sulfonyl, Sulfonimidoyl, and Sulfoxyl Fluorides under Solvent-Free Mechanochemical Conditions in a Mixer Mill by Imidazole-to-Fluorine Exchange. Lirias. [Link]

• Catalyst-free radical fluorination of sulfonyl hydrazides in water. Supporting Information. [Link]

• Sulfonyl fluoride synthesis by fluorosulfonation. Organic Chemistry Portal. [Link]

• Purification of p (nu-acetyl amino) benzene sulfonyl chloride.

Sources

• 1. mdpi.com [mdpi.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. rsc.org [rsc.org]
• 8. env.go.jp [env.go.jp]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 10. Separation of Benzenesulfonyl fluoride, 4-methyl- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 11. pubs.acs.org [pubs.acs.org]

Overcoming low conjugation efficiency with 4-(Hydroxymethyl)benzene-1-sulfonyl fluoride probes

Welcome to the SuFEx (Sulfur(VI) Fluoride Exchange) Conjugation Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with low labeling efficiencies when using sulfonyl fluoride (SF) probes like 4-(Hydroxymethyl)benzene-1-sulfonyl fluoride. While SFs are privileged electrophiles that resist rapid aqueous hydrolysis, their successful conjugation is highly context-dependent.

This guide dissects the chemical causality behind conjugation failures and provides self-validating workflows to rescue your experiments.

Fig 1. Logical troubleshooting workflow for diagnosing low SuFEx conjugation efficiency.

Section 1: Diagnostic FAQs – The Causality of Conjugation Failure

Q1: My probe shows no labeling on the target protein. Is the warhead degrading? A: Yes, premature hydrolysis is a primary culprit. Although sulfonyl fluorides are kinetically more stable than sulfonyl chlorides, they are not entirely immune to aqueous degradation, especially at1[1]. The 4-(hydroxymethyl) substitution can subtly alter the electronic environment of the benzene ring. If the probe spends too long in an aqueous buffer before encountering the target, water outcompetes the protein nucleophile, converting the active sulfonyl fluoride into an inert sulfonic acid.

Q2: I am using standard RIPA or Tris-based lysis buffers. Could this be reducing my efficiency? A: Absolutely. Tris(hydroxymethyl)aminomethane contains a primary amine. While SuFEx reactions are generally selective, prolonged incubation with high concentrations of primary amines can lead to off-target conjugation, depleting your active probe via 2[2]. You must switch to non-nucleophilic buffers like HEPES, PBS, or MOPS.

Q3: The probe labels my purified protein perfectly, but fails completely in whole-cell lysates. Why? A: In biological systems, SuFEx is strictly a 3[3]. In a purified system, high probe concentrations force non-specific collisions. In a complex lysate, the probe must possess sufficient non-covalent binding affinity to the target. This binding event increases the effective local concentration of the SF warhead and desolvates the microenvironment, activating nearby 4[4]. If the 4-(hydroxymethyl) group creates steric hindrance in the binding pocket, the probe will not dock, and the proximity effect is lost.

Fig 2. Competing pathways: proximity-driven conjugation vs. aqueous hydrolysis.

Section 2: Quantitative Parameters for Optimization

To troubleshoot effectively, compare your current conditions against these validated parameters for sulfonyl fluoride probes:

Parameter	Suboptimal Condition (Causes Failure)	Optimal Condition (Drives Conjugation)	Mechanistic Rationale
Buffer Type	Tris, Glycine, Ammonium buffers	HEPES, PBS, MOPS	Avoids competitive primary amines that deplete the SF warhead via sulfonamide formation.
pH Range	< 6.5 or > 8.5	7.2 – 8.0	Balances target residue deprotonation (e.g., Tyr/Lys activation) while minimizing base-catalyzed aqueous hydrolysis.
Probe Stock	Aqueous or old DMSO	Anhydrous DMSO (Fresh)	Prevents premature conversion of sulfonyl fluoride to sulfonic acid.
Target Residue	Solvent-exposed, unstructured	Buried/Cleft (Tyr, Lys, His)	Requires a desolvated microenvironment to lower the transition state energy for S(VI)-F cleavage.
Aqueous Half-life	< 1 hour (High pH/Temp)	4 – 5 hours (pH 7.4, 25°C)	Direct meta/para attachments influence stability; optimal conditions preserve the warhead for 5[5].

Section 3: Self-Validating Protocol for High-Efficiency Conjugation

Do not blindly repeat failed labeling experiments. Use this self-validating methodology to isolate the exact point of failure.

Step 1: Probe Integrity Validation (LC-MS) Objective: Confirm the 4-(Hydroxymethyl)benzene-1-sulfonyl fluoride has not hydrolyzed.

• Dilute your probe stock to 10 µM in 50% Acetonitrile/Water (0.1% Formic Acid).

• Inject immediately into an LC-MS system.

• Validation Check: Look for the intact mass of the sulfonyl fluoride. If the dominant peak corresponds to the sulfonic acid (mass shift of -18 Da from loss of F and addition of OH), your stock is degraded. Action: Resynthesize or open a fresh, anhydrous aliquot.

Step 2: Buffer Exchange and Target Preparation Objective: Remove competing nucleophiles.

• Dialyze or use a spin-desalting column to exchange your target protein into 50 mM HEPES, 150 mM NaCl, pH 7.4.

• Validation Check: Run a Bradford or BCA assay post-exchange to ensure the protein was not lost or precipitated during the buffer swap.

Step 3: Concentration and Time Titration (The Conjugation Reaction) Objective: Identify the optimal proximity-driven labeling window.

• Prepare reaction aliquots of your target protein at 1 µM.

• Add the probe at varying concentrations: 1x (1 µM), 5x (5 µM), and 10x (10 µM). Keep DMSO concentration below 2% to prevent protein denaturation.

• Incubate at 25°C or 37°C. Take aliquots at 1h, 4h, and 24h.

• Validation Check: Always include a "DMSO-only" vehicle control to ensure the protein remains soluble and does not precipitate over the 24h period.

Step 4: Orthogonal Readout (Intact MS & Gel-Based ABPP) Objective: Quantify labeling efficiency.

• Quench the reaction by adding 4x Laemmli buffer and boiling for 5 mins.

• For intact mass analysis, desalt the protein and run LC-MS to observe the covalent adduct mass shift.

• Validation Check: If you see multiple additions (e.g., +2, +3 mass shifts), your probe concentration is too high, leading to promiscuous labeling of surface-exposed residues rather than specific active-site engagement.

Section 4: Advanced Troubleshooting Q&A

Q: My intact MS shows a mass shift, but it doesn't match the expected sulfonate/sulfonamide mass. What happened? A: The 4-(hydroxymethyl) group itself can be chemically reactive under certain conditions, potentially acting as an electrophile if unexpectedly activated, or it may undergo oxidation. Ensure your MS analysis accounts for the exact mass of the leaving group (loss of HF, -20 Da) during standard SuFEx conjugation.

Q: I optimized the buffer and pH, but efficiency is still <10%. What is the next logical step? A: The probe lacks sufficient binding affinity for the target. SuFEx warheads like aryl fluorosulfates and sulfonyl fluorides are largely unreactive toward free amino acids under physiological conditions. They require the thermodynamic driving force of a binding event. You must redesign the probe—perhaps by extending the linker or modifying the 4-(hydroxymethyl) motif—to improve non-covalent docking into the protein's binding pocket.

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Reference Data & Comparative Studies

A Head-to-Head Battle of Serine Protease Inhibitors: The Classic vs. The Water-Soluble Contender

A Senior Application Scientist's In-depth Guide to Phenylmethylsulfonyl Fluoride (PMSF) and its Water-Soluble Alternative, 4-(2-Aminoethyl)benzenesulfonyl fluoride hydrochloride (AEBSF), with a note on 4-(Hydroxymethyl)benzene-1-sulfonyl fluoride (HMBSF)

This guide provides a comprehensive comparison of the classic serine protease inhibitor, PMSF, with a leading water-soluble alternative, 4-(2-Aminoethyl)benzenesulfonyl fluoride hydrochloride (AEBSF), also known as Pefabloc SC®. We will also touch upon 4-(Hydroxymethyl)benzene-1-sulfonyl fluoride (HMBSF) as a potential but less characterized water-soluble option. This analysis is grounded in experimental data and practical insights to empower researchers in making informed decisions for their specific applications.

The Mechanism: An Irreversible Covalent Embrace

Both PMSF and its benzenesulfonyl fluoride counterparts are irreversible inhibitors of serine proteases, a vast family of enzymes that includes trypsin, chymotrypsin, and thrombin.[1] Their inhibitory action stems from the covalent modification of the highly reactive serine residue within the enzyme's active site.[2] The sulfonyl fluoride moiety of the inhibitor readily reacts with the hydroxyl group of the active site serine, forming a stable sulfonyl-enzyme complex.[1] This covalent bond permanently inactivates the enzyme, preventing it from binding to and cleaving its substrate.[3]

It is this irreversible mechanism that makes these inhibitors so effective in providing lasting protection to protein samples during lengthy extraction and purification procedures.

Figure 1: General mechanism of irreversible inhibition of serine proteases by sulfonyl fluorides.

At a Glance: Key Physicochemical and Performance Properties

Property	Phenylmethylsulfonyl Fluoride (PMSF)	4-(2-Aminoethyl)benzenesulfonyl fluoride hydrochloride (AEBSF)	4-(Hydroxymethyl)benzene-1-sulfonyl fluoride (HMBSF)
Molecular Formula	C₇H₇FO₂S	C₈H₁₀FNO₂S · HCl	C₇H₇FO₃S
Molecular Weight	174.19 g/mol [3]	239.69 g/mol [4]	190.19 g/mol
Solubility in Water	Very low (0.12 mg/mL)[5]	High (200 mg/mL)[4]	Predicted to be higher than PMSF due to the polar hydroxymethyl group, but experimental data is limited.
Solubility in Organic Solvents	Soluble in ethanol, isopropanol, DMSO[2][3]	Soluble in ethanol[5]	Likely soluble in polar organic solvents.
Stability in Aqueous Solution (pH 7.5, 25°C)	Highly unstable; half-life of ~30-55 minutes[3]	More stable than PMSF[4][6]	Stability data is not readily available, but the core sulfonyl fluoride moiety suggests susceptibility to hydrolysis.
Toxicity	Highly toxic, neurotoxin, corrosive[3][7]	Significantly less toxic than PMSF (LD50 oral, mouse: 2834 mg/kg vs. PMSF's higher toxicity)[5]	Classified as causing skin corrosion and acute toxicity.
Typical Working Concentration	0.1 - 1.0 mM[3]	0.1 - 1.0 mM[4]	Not established.

The Veteran: Phenylmethylsulfonyl Fluoride (PMSF)

For many years, PMSF has been a reliable workhorse in laboratories for preventing proteolytic degradation.[2] Its effectiveness as a broad-spectrum serine protease inhibitor is well-documented.

Performance and Limitations

The primary drawback of PMSF is its poor stability in aqueous solutions.[3] It undergoes rapid hydrolysis, with a half-life of approximately 30 minutes at pH 7.5 and 25°C.[3] This necessitates the fresh addition of PMSF from a stock solution in an anhydrous organic solvent (like ethanol, isopropanol, or DMSO) immediately before use and at various stages of a lengthy protocol.[3] This not only adds a cumbersome step but also introduces organic solvents into the experimental system, which can sometimes be undesirable.

Furthermore, PMSF is a highly toxic and corrosive compound, classified as a neurotoxin.[7] It requires careful handling with appropriate personal protective equipment (PPE) in a fume hood to avoid exposure.[3]

The Modern Alternative: 4-(2-Aminoethyl)benzenesulfonyl fluoride (AEBSF)

AEBSF, often sold under the trade name Pefabloc SC®, has emerged as a superior alternative to PMSF in many applications.[1] Its key advantages lie in its significantly improved water solubility and reduced toxicity.[5][6]

Enhanced Stability and User-Friendliness

The high water solubility of AEBSF (200 mg/mL) eliminates the need for preparing stock solutions in organic solvents.[4] It can be directly dissolved in aqueous buffers, simplifying experimental workflows.[5] More importantly, AEBSF exhibits much greater stability in aqueous solutions compared to PMSF, providing longer-lasting protection for proteins.[4][6] For instance, at 4°C in a phosphate buffer, 70% of AEBSF remains active after 22 hours.[5] This enhanced stability often obviates the need for repeated additions of the inhibitor during purification.

In terms of safety, AEBSF is considerably less toxic than PMSF, making it a safer choice for laboratory personnel.[5][8]

A Note on Specificity

While AEBSF is a potent serine protease inhibitor, some studies have indicated that at higher concentrations, it can exhibit off-target effects by modifying other amino acid residues such as tyrosine, lysine, and histidine.[9] For highly sensitive applications like proteomics, where such off-target modifications could interfere with results, some researchers may still opt for freshly prepared PMSF.[4]

The Enigma: 4-(Hydroxymethyl)benzene-1-sulfonyl fluoride (HMBSF)

HMBSF is structurally similar to other benzenesulfonyl fluoride inhibitors. The presence of a hydroxymethyl group on the phenyl ring is expected to increase its polarity and, consequently, its water solubility compared to PMSF. This structural feature suggests it could be a viable water-soluble serine protease inhibitor.

However, there is a significant lack of published experimental data characterizing the efficacy, stability, and toxicity of HMBSF in detail. While it is commercially available, its performance as a protease inhibitor has not been extensively documented in peer-reviewed literature. Therefore, while it presents a theoretically interesting alternative, researchers should proceed with caution and would need to perform their own validation experiments to determine its suitability for their specific needs.

Experimental Protocol: A Practical Guide to Using Serine Protease Inhibitors in Cell Lysis

This protocol provides a general guideline for the preparation of a cell lysis buffer supplemented with either PMSF or AEBSF.

Materials

• Cell pellet

• Lysis Buffer (e.g., RIPA, NP-40, or Tris-HCl based buffers)

• PMSF stock solution (100 mM in anhydrous isopropanol or ethanol)

• AEBSF powder

• Ice

• Microcentrifuge tubes

• Pipettes and tips

Protocol Workflow

Figure 2: A generalized workflow for cell lysis incorporating a serine protease inhibitor.

Step-by-Step Method

• Prepare Lysis Buffer: On the day of the experiment, prepare your desired lysis buffer and keep it on ice.

• Add Inhibitor (Choose one):

  • For PMSF: Immediately before adding the lysis buffer to your cell pellet, add the 100 mM PMSF stock solution to the buffer to a final concentration of 0.1-1 mM (e.g., add 10 µL of 100 mM PMSF to 1 mL of lysis buffer for a final concentration of 1 mM).

  • For AEBSF: Weigh out the appropriate amount of AEBSF powder and dissolve it directly into the ice-cold lysis buffer to a final concentration of 0.1-1 mM.

• Cell Lysis: Resuspend the cell pellet in the prepared lysis buffer containing the inhibitor.

• Incubation: Incubate the cell suspension on ice for the desired time (e.g., 30 minutes), with periodic vortexing to facilitate lysis.

• Clarification: Centrifuge the lysate at high speed (e.g., 14,000 x g) for 15-20 minutes at 4°C to pellet cell debris.

• Collect Lysate: Carefully transfer the supernatant, which contains the soluble proteins, to a new pre-chilled tube.

• Downstream Applications: The clarified cell lysate is now ready for protein concentration determination and subsequent downstream applications such as Western blotting, immunoprecipitation, or enzyme assays.

Conclusion and Recommendations

The choice between PMSF and its water-soluble alternatives ultimately depends on the specific requirements of the experiment.

• PMSF remains a potent and cost-effective serine protease inhibitor. Its rapid action can be beneficial in certain contexts. However, its poor aqueous stability and high toxicity are significant drawbacks that necessitate careful handling and fresh preparation.[3][6]

• AEBSF is, for most applications, the superior choice.[1] Its high water solubility, greater stability, and significantly lower toxicity make it more convenient, reliable, and safer to use.[5][6] It is particularly well-suited for long-term experiments and for use in cell culture.[5]

• HMBSF represents a potential water-soluble alternative based on its chemical structure. However, the lack of comprehensive experimental data on its performance makes it a less established option compared to AEBSF. Researchers interested in this compound should be prepared to conduct thorough validation studies.

For routine protein extraction and purification, the switch from PMSF to AEBSF is highly recommended to enhance experimental reproducibility and laboratory safety. In the ever-evolving landscape of biochemical research, embracing such improved reagents is a critical step towards generating high-quality, reliable data.

References

• GoldBio. (2024, September 3). 3 Key Differences Between AEBSF and PMSF Protease Inhibitors.
• BenchChem. (2025). AEBSF vs. PMSF: A Comparative Guide to Serine Protease Inhibition.
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• Schuchard, M. D., et al. (n.d.). The Protease Inhibitor 4-(2-Aminoethyl) Benzenesulfonyl Fluoride Covalently Modifies Human Plasma Proteins and Changes Protein Isoform Profiles. Sigma-Aldrich.
• Brouwer, A. J., et al. (2012). Peptido Sulfonyl Fluorides as New Powerful Proteasome Inhibitors. Journal of Medicinal Chemistry, 55(23), 10995-11003.
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• LookChem. (2025, May 20). Benzenesulfonyl fluoride - 368-43-4.
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• Gold, A. M., & Fahrney, D. (1964). Sulfonyl Fluorides as Inhibitors of Esterases. III. Identification of Serine as the Site of Sulfonylation in Phenylmethanesulfonyl α-Chymotrypsin. Biochemistry, 3(6), 783-791.
• Li, Y., et al. (2018). Hydrolysis-Kinetic Study of AEBSF, a Protease Inhibitor Used during Cell-Culture Processing of the HIV-1 Broadly Neutralizing Antibody CAP256-VRC25.26. ACS Omega, 3(4), 4544-4551.
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A Tale of Two Electrophiles: A Senior Application Scientist's Guide to Sulfonyl Fluorides and Sulfonyl Chlorides for Stable Protein Labeling

For the forward-thinking researcher, the covalent labeling of proteins is a powerful tool to unlock biological function, track cellular processes, and develop novel therapeutics. The choice of the reactive warhead is paramount, dictating the stability, selectivity, and ultimate success of the experiment. In this guide, we delve into a critical comparison of two prominent sulfur(VI)-based electrophiles: sulfonyl fluorides (R-SO₂F) and sulfonyl chlorides (R-SO₂Cl). As a Senior Application Scientist, my aim is to provide not just a theoretical overview, but a practical, in-depth analysis grounded in experimental evidence to inform your research decisions.

Introduction: The Quest for the Ideal Covalent Label

Covalent protein labeling offers a means to irreversibly attach a probe—be it a fluorophore, a biotin tag, or a drug molecule—to a protein of interest.[1][2][3] This stable linkage is crucial for applications requiring long-term tracking or robust downstream analysis.[4] The ideal covalent labeling reagent should possess a delicate balance of reactivity and stability: reactive enough to efficiently modify the target protein under biocompatible conditions, yet stable enough to avoid rapid hydrolysis and off-target reactions.[5]

This guide will dissect the chemical nuances of sulfonyl fluorides and sulfonyl chlorides, providing a head-to-head comparison of their performance in the context of stable protein labeling. We will explore their reactivity profiles, the stability of the resulting covalent bonds, and the practical considerations for their use in the lab.

Sulfonyl Fluorides: The Rise of a Privileged Warhead

In recent years, sulfonyl fluorides have emerged as a "privileged" class of electrophiles in chemical biology and drug discovery.[2] This is largely due to their unique combination of stability and tunable reactivity. The strong sulfur-fluorine bond renders them significantly more resistant to hydrolysis compared to their sulfonyl chloride counterparts.[6][7] This inherent stability in aqueous environments is a major advantage, minimizing the loss of the reactive probe and reducing the potential for non-specific labeling.

Reactivity and Selectivity: Beyond Cysteine

A key advantage of sulfonyl fluorides is their ability to react with a broader range of nucleophilic amino acid residues beyond the oft-targeted cysteine.[2] While they can react with cysteine, the resulting thioester-like bond is often unstable.[8] Instead, sulfonyl fluorides have demonstrated robust and stable covalent bond formation with the side chains of:

• Tyrosine: Forming a stable sulfonate ester.

• Lysine: Forming a stable sulfonamide bond.

• Serine and Threonine: Forming stable sulfonate esters.

• Histidine: Forming a stable sulfonyl-imidazole adduct.

This expanded targeting scope opens up new avenues for labeling proteins that may lack accessible cysteine residues.[5] Furthermore, the reactivity of aryl sulfonyl fluorides can be finely tuned by introducing electron-withdrawing or electron-donating groups on the aromatic ring, allowing for the rational design of probes with desired kinetic properties.[8]

The Advent of SuFEx: A Click Chemistry Revolution

The utility of sulfonyl fluorides has been further amplified by the development of Sulfur(VI) Fluoride Exchange (SuFEx) chemistry, a powerful click chemistry reaction.[9] SuFEx allows for the efficient and specific formation of covalent bonds under mild, biocompatible conditions, making it an invaluable tool for bioconjugation.

Reaction of a sulfonyl fluoride with a protein nucleophile.

Sulfonyl Chlorides: The Classic, More Impetuous Cousin

Sulfonyl chlorides have a longer history in protein chemistry, with reagents like dansyl chloride being used for decades for N-terminal sequencing and fluorescent labeling.[10][11] They are characterized by their high reactivity, which can be both an advantage and a significant drawback.

Reactivity and Stability: A Double-Edged Sword

The greater electrophilicity of the sulfur atom in sulfonyl chlorides makes them highly reactive towards nucleophiles, including the primary amine of lysine side chains.[4][12] This can lead to faster labeling kinetics compared to sulfonyl fluorides. However, this high reactivity comes at a cost. Sulfonyl chlorides are notoriously susceptible to hydrolysis in aqueous solutions, leading to the formation of unreactive sulfonic acids.[6][7] This rapid inactivation not only reduces labeling efficiency but can also complicate the purification of the labeled protein.

The reaction of sulfonyl chlorides with primary amines, such as the lysine side chain, typically requires basic conditions (pH > 8) to ensure the amine is deprotonated and thus nucleophilic.[13] This can be a limitation when working with proteins that are unstable at higher pH.

Reaction and hydrolysis pathways of sulfonyl chlorides.

Off-Target Reactivity and Selectivity Concerns

The high reactivity of sulfonyl chlorides can also lead to lower chemoselectivity and a greater potential for off-target modifications. Besides lysine, they can react with other nucleophilic residues, and the rapid kinetics can make it challenging to achieve site-specific labeling, especially in a complex proteome. While classic reagents like dansyl chloride are known to react with multiple residue types, modern efforts are underway to develop more selective sulfonyl chloride-based probes.[12]

Head-to-Head Comparison: A Data-Driven Analysis

Feature	Sulfonyl Fluorides (R-SO₂F)	Sulfonyl Chlorides (R-SO₂Cl)
Aqueous Stability	High; resistant to hydrolysis[6][7]	Low; prone to rapid hydrolysis[6][7]
Reactivity	Moderate and tunable[8]	High and less controllable
Amino Acid Selectivity	Broad (Tyr, Lys, Ser, Thr, His)[2]	Primarily primary amines (Lys), but can react with other nucleophiles[4][12]
Optimal Reaction pH	Near physiological pH	Basic pH (>8) for amine labeling[13]
Off-Target Reactivity	Generally lower due to controlled reactivity	Higher potential for off-target labeling
Stability of Adduct	Stable sulfonates and sulfonamides[8]	Generally stable sulfonamides, but data on long-term stability in biological systems is less available[14][15][16]
Modern Applications	Widely used in SuFEx click chemistry, covalent inhibitors, and chemical probes[5][9]	Classic reagents (e.g., dansyl chloride); some modern probe development[10][11][12]

Experimental Protocols: A Practical Guide

To provide a tangible comparison, we outline generalized protocols for labeling a model protein with both a sulfonyl fluoride and a sulfonyl chloride probe.

Protocol 1: Labeling with a Sulfonyl Fluoride Probe (SuFEx)

This protocol is based on the principles of SuFEx chemistry for targeted protein labeling.

Materials:

• Protein of interest (in a suitable buffer, e.g., PBS, pH 7.4)

• Sulfonyl fluoride probe (e.g., an alkyne- or fluorophore-conjugated aryl sulfonyl fluoride)

• Anhydrous DMSO or DMF

• Quenching reagent (e.g., 1 M Tris-HCl, pH 8.0)

• Purification column (e.g., size-exclusion or affinity chromatography)

Procedure:

• Protein Preparation: Prepare the protein solution at a concentration of 1-10 mg/mL in a buffer free of primary amines (e.g., Tris).

• Probe Preparation: Prepare a stock solution of the sulfonyl fluoride probe (e.g., 10 mM) in anhydrous DMSO or DMF.

• Labeling Reaction: Add the sulfonyl fluoride probe to the protein solution to achieve the desired molar excess (typically 10- to 50-fold).

• Incubation: Incubate the reaction mixture at room temperature or 37°C for 1-4 hours, or overnight at 4°C. The optimal time and temperature should be determined empirically.

• Quenching (Optional): Add a quenching reagent to consume any unreacted probe.

• Purification: Remove excess probe and byproducts by passing the reaction mixture through a suitable purification column.

• Analysis: Confirm labeling efficiency and site-specificity using techniques such as SDS-PAGE, mass spectrometry, or fluorescence spectroscopy.

Workflow for sulfonyl fluoride protein labeling.

Protocol 2: Labeling with a Sulfonyl Chloride Probe

This protocol is a general guideline for using a sulfonyl chloride reagent for protein labeling, with considerations for its higher reactivity and instability.

Materials:

• Protein of interest

• Amine-free buffer (e.g., 0.1 M sodium bicarbonate, pH 8.5-9.0)

• Sulfonyl chloride probe (e.g., dansyl chloride or a custom-synthesized probe)

• Anhydrous aprotic solvent (e.g., DMF or acetonitrile; avoid DMSO )

• Quenching reagent (e.g., 1 M hydroxylamine, pH 8.5)

• Purification column

Procedure:

• Protein Preparation: Dissolve the protein in the basic, amine-free buffer to a concentration of 1-10 mg/mL.

• Probe Preparation: Immediately before use, prepare a stock solution of the sulfonyl chloride probe in the anhydrous solvent.

• Labeling Reaction: While gently vortexing the protein solution, slowly add a 10- to 20-fold molar excess of the sulfonyl chloride probe.

• Incubation: Incubate the reaction for 1-2 hours at room temperature or 4°C. Shorter reaction times are often preferred to minimize hydrolysis of the probe.

• Quenching: Stop the reaction by adding the quenching reagent.

• Purification: Immediately purify the labeled protein to remove hydrolyzed probe and other byproducts.

• Analysis: Characterize the labeled protein as described in Protocol 1.

Workflow for sulfonyl chloride protein labeling.

Conclusion: Choosing the Right Tool for the Job

The choice between sulfonyl fluorides and sulfonyl chlorides for stable protein labeling is a classic trade-off between reactivity and stability.

Sulfonyl fluorides represent the modern, more controlled approach. Their enhanced stability in aqueous buffers, broader amino acid reactivity, and the precision afforded by SuFEx chemistry make them the superior choice for most applications, particularly those requiring high specificity and biocompatibility. The ability to tune their reactivity allows for the rational design of highly selective probes.

Sulfonyl chlorides , while powerful due to their high reactivity, present significant challenges in terms of stability and selectivity. Their propensity for hydrolysis necessitates careful experimental design and rapid execution. While they have a historical place in protein chemistry and can be effective for certain applications, their use in modern, targeted protein labeling is often superseded by the more reliable and versatile sulfonyl fluorides.

As a Senior Application Scientist, my recommendation for researchers seeking to perform stable, specific, and reproducible protein labeling is to strongly consider the use of sulfonyl fluoride-based probes . The initial investment in designing or acquiring these reagents is often paid back in the form of cleaner, more reliable, and ultimately more insightful experimental data.

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The Application Scientist's Guide to Aryl Sulfonyl Fluoride Probes: In Vitro vs. In Vivo Labeling Efficiency

Target Audience: Researchers, Chemical Biologists, and Drug Development Professionals Focus: 4-(Hydroxymethyl)benzene-1-sulfonyl fluoride (CAS 858004-78-1)

Introduction: The Latent Power of SuFEx in Chemical Biology

The integration of Sulfur(VI) Fluoride Exchange (SuFEx) chemistry has fundamentally shifted the landscape of Activity-Based Protein Profiling (ABPP) . At the core of this methodology is 4-(Hydroxymethyl)benzene-1-sulfonyl fluoride , a highly versatile bifunctional building block.

From an application standpoint, the para-hydroxymethyl group serves as a highly accessible synthetic handle. It can be readily derivatized (e.g., via esterification with pentynoic acid) to attach an alkyne or fluorophore reporter tag. Meanwhile, the sulfonyl fluoride (-SO₂F) acts as the electrophilic warhead. Unlike highly reactive Michael acceptors, the -SO₂F group is uniquely "latent." It remains completely inert in aqueous environments and resists quenching by abundant cellular thiols like glutathione (GSH). Covalent bonding only occurs when the probe is driven into a specific protein microenvironment that properly aligns a nucleophilic residue (Tyrosine, Lysine, or Histidine) and stabilizes the fluoride leaving group .

This guide objectively compares the labeling efficiency and behavioral dynamics of probes derived from 4-(Hydroxymethyl)benzene-1-sulfonyl fluoride in in vitro (cell lysate) versus in vivo (live cell) environments, providing actionable protocols and comparative data against alternative warheads.

Mechanistic Causality: Context-Dependent Labeling

To understand the divergence in labeling efficiency between in vitro and in vivo models, we must first map the biophysical causality of the SuFEx reaction.

Figure 1. Context-dependent SuFEx mechanism of sulfonyl fluoride probes.

In Vitro Dynamics (Cell Lysates)

When cells are lysed, spatial compartmentalization is destroyed, and native protein-protein interactions are often destabilized.

• Efficiency Profile: The absolute labeling efficiency (total number of proteins captured) is exceptionally high.

• The Trade-off: Because the proteome is exposed to a high, localized concentration of the probe, proximity-independent off-target labeling increases. The signal-to-noise ratio is compromised because the probe may react with exposed nucleophiles that would normally be buried or segregated in vivo.

In Vivo Dynamics (Live Cells)

In live cells, the intact cellular architecture preserves native folding and microenvironments.

• Efficiency Profile: The -SO₂F warhead freely diffuses across the plasma membrane without being prematurely quenched by intracellular GSH.

• The Advantage: It selectively reacts only with targets that offer the precise steric and electrostatic environment required to catalyze the SuFEx event. While the raw number of proteins labeled in vivo is lower than in vitro, the biological relevance and target specificity (efficiency of true target engagement) are vastly superior.

Quantitative Comparison of Electrophilic Warheads

How does 4-(Hydroxymethyl)benzene-1-sulfonyl fluoride compare to traditional ABPP alternatives? The table below synthesizes quantitative performance metrics across different electrophilic classes.

Metric / Characteristic	Aryl Sulfonyl Fluoride (e.g., 4-Hydroxymethyl-SF)	Fluorophosphonate (FP)	Acrylamide (Michael Acceptor)
Primary Target Residues	Tyrosine, Lysine, Histidine	Serine (Hydrolases)	Cysteine
Aqueous Half-Life (PBS)	> 24 hours (Highly Stable)	< 4 hours	Variable (Highly GSH reactive)
Membrane Permeability	High (Uncharged, lipophilic)	Low to Moderate	High
In Vitro Signal-to-Noise	Moderate (Prone to crowding artifacts)	High (Class-specific)	Low (Promiscuous reactivity)
In Vivo Labeling Efficacy	Excellent (Context-driven)	Poor (Rapid hydrolysis/toxicity)	Good (But subject to GSH depletion)
Off-Target Quenching	Minimal	High (Water hydrolysis)	High (Cellular thiols)

Experimental Workflows & Self-Validating Protocols

To isolate the variables between in vitro and in vivo efficiency, experimental design must be tightly controlled. The following workflows utilize an alkyne-derivatized version of 4-(Hydroxymethyl)benzene-1-sulfonyl fluoride, enabling downstream Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) for fluorescent visualization .

Figure 2. Workflow for synthesizing and deploying sulfonyl fluoride probes.

Protocol A: In Vitro Proteome Labeling

• Cell Lysis: Harvest HeLa cells and lyse via Dounce homogenization in native PBS (pH 7.4) supplemented with protease inhibitors (EDTA-free).

  • Causality: Mechanical lysis in a non-denaturing buffer preserves the partial tertiary structures necessary for context-dependent SuFEx. Avoid SDS at this stage, which would unfold proteins and destroy the catalytic microenvironment.

• Protein Normalization: Centrifuge at 100,000 x g for 45 mins to separate soluble and membrane fractions. Adjust protein concentration to 2.0 mg/mL.

• Probe Incubation: Add the Alkyne-SF probe to a final concentration of 10 µM. Incubate at 37°C for 1 hour.

  • Causality: A 1-hour incubation at 10 µM ensures pseudo-first-order kinetics for target engagement without oversaturating the lysate.

• CuAAC Click Chemistry: Add TAMRA-Azide (50 µM), TCEP (1 mM), TBTA (100 µM), and CuSO₄ (1 mM). React for 1 hour at room temperature.

  • Causality: Attaching the bulky TAMRA fluorophore post-labeling prevents it from sterically hindering the initial probe-target interaction.

• Analysis: Quench with SDS loading buffer, resolve via SDS-PAGE, and scan for in-gel fluorescence.

Protocol B: In Vivo (Live-Cell) Target Engagement

• Live Cell Incubation: Culture HeLa cells to 80% confluence. Replace media with fresh serum-free DMEM containing 10 µM of the Alkyne-SF probe. Incubate for 2 hours at 37°C.

  • Causality: Dosing intact cells relies on the superior membrane permeability and GSH-resistance of the -SO₂F group, ensuring that covalent labeling occurs strictly within native physiological states.

• Stringent Washing (Critical Step): Aspirate media and wash cells 3x with cold PBS containing 1% BSA, followed by 2x washes with standard PBS.

  • Causality: This is the self-validating step. Removing all extracellular, non-covalently bound probe prior to lysis guarantees that artifactual in vitro labeling does not occur the moment cellular compartmentalization is breached during lysis.

• Lysis & Click Chemistry: Lyse cells using 1% Triton X-100 in PBS. Normalize protein to 2.0 mg/mL and perform CuAAC with TAMRA-Azide as described in Protocol A.

• Analysis: Resolve via SDS-PAGE.

  • Expected Result: The in vivo lane will show fewer, but significantly sharper and more distinct fluorescent bands compared to the in vitro lane, validating the superior selectivity and physiological relevance of live-cell SuFEx labeling.

References

• Sulfur(VI) fluorides as tools in biomolecular and medicinal chemistry. RSC Advances.[Link]

• Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools and Expansion of the Ligandable Proteome. ACS Chemical Biology.[Link]

• Activation-Free Sulfonyl Fluoride Probes for Fragment Screening. Pharmaceuticals (MDPI).[Link]

• Tandem orthogonal proteolysis-activity-based protein profiling (TOP-ABPP)—a general method for mapping sites of probe modification in proteomes. Nature Protocols.[Link]

Safety & Regulatory Compliance

Comprehensive Safety and Disposal Guide: 4-(Hydroxymethyl)benzene-1-sulfonyl fluoride

Here is the comprehensive operational and safety guide for the handling and disposal of 4-(hydroxymethyl)benzene-1-sulfonyl fluoride, designed for professional laboratory environments.

As a Senior Application Scientist, I approach chemical disposal not merely as a regulatory checkbox, but as a critical extension of the experimental workflow. 4-(Hydroxymethyl)benzene-1-sulfonyl fluoride (CAS: 858004-78-1) is a bifunctional molecule featuring both a nucleophilic hydroxymethyl group and a highly electrophilic sulfonyl fluoride moiety. Understanding the unique reactivity of the sulfonyl fluoride (-SO₂F) group is paramount for establishing a self-validating, safe disposal protocol.

Hazard Profile and Mechanistic Causality

Unlike sulfonyl chlorides, which hydrolyze rapidly in ambient moisture, sulfonyl fluorides possess a unique balance of stability and reactivity. They are highly resistant to reduction and thermodynamic cleavage, yet they undergo rapid nucleophilic substitution under specific conditions (a principle foundational to SuFEx click chemistry).

Because of this electrophilicity, 4-(hydroxymethyl)benzene-1-sulfonyl fluoride is classified as Acute Tox. 4 (harmful via oral, dermal, and inhalation routes) and Skin Corr. 1B (causes severe skin burns and eye damage)[1]. In biological systems, the -SO₂F group can irreversibly covalently modify serine, threonine, or tyrosine residues in proteins, leading to profound cellular toxicity.

Quantitative Hazard & Logistics Summary

Parameter	Specification / Protocol	Mechanistic Rationale
CAS Number	858004-78-1[1]	Unique identifier for waste manifesting.
Hazard Codes	H302, H312, H332, H314[1]	Electrophilic attack on biological nucleophiles causes tissue necrosis.
Primary PPE	Butyl rubber gloves, face shield, lab coat	Prevents dermal cross-linking and systemic absorption.
Reactivity	Stable at neutral pH; reactive in base	The S-F bond requires activation (e.g., hydroxide ions) for cleavage.
Waste Stream	Halogenated / Fluoride-containing	Post-quench solutions contain free fluoride ions ( F− ).

Experimental Protocols: Disposal Methodologies

The following protocols are designed for legitimate, professional laboratory settings equipped with certified chemical fume hoods and licensed hazardous waste management systems.

Protocol A: Bulk Waste Segregation (Preferred Method)

For unreacted stock solutions or bulk powder (>1 gram), chemical quenching is inefficient and introduces unnecessary risk. The self-validating standard is segregation for professional incineration.

• Containment: Transfer the bulk chemical or organic stock solutions (e.g., in DMSO or DMF) into a high-density polyethylene (HDPE) or PTFE waste container. Avoid glass if trace moisture and base are present, as slow generation of HF/fluoride over time can etch glass.

• Segregation: Do NOT mix with strong acids. Acidification of fluoride-containing compounds can generate highly toxic hydrogen fluoride (HF) gas.

• Labeling: Clearly label the container: "Hazardous Waste - Toxic/Corrosive - Contains Sulfonyl Fluoride (Halogenated)."

• Disposal: Dispatch via a licensed hazardous waste contractor for high-temperature incineration.

Protocol B: Chemical Quenching of Residues and Small Spills

For contaminated glassware, empty vials, or small spills (<1 gram), the sulfonyl fluoride must be deactivated via base-catalyzed hydrolysis before standard cleaning.

• Causality: At neutral pH, the S-F bond is kinetically stable. By introducing a strong hydroxide source (1M NaOH), we force the nucleophilic substitution at the sulfur center, displacing the fluoride ion and generating the relatively benign 4-(hydroxymethyl)benzenesulfonate salt.

Step-by-Step Quenching Procedure:

• Preparation: In a fume hood, prepare a quenching bath of 1M NaOH in a 1:1 mixture of Water/Ethanol. Expert Insight: The ethanol is critical. Sulfonyl fluorides are highly hydrophobic; without an organic co-solvent, the compound will pool at the bottom of the aqueous phase, preventing hydrolysis.

• Submersion/Addition: Carefully submerge contaminated glassware into the bath, or slowly sweep spill residues into the solution.

• Agitation: Stir the solution magnetically at room temperature for a minimum of 12 hours (overnight is preferred). The reaction is complete when the solution is entirely homogeneous.

• Neutralization: Carefully adjust the pH of the quenched solution to ~7-8 using dilute HCl.

• Aqueous Disposal: The resulting solution now contains 4-(hydroxymethyl)benzenesulfonate and sodium fluoride. Dispose of this in the Aqueous Hazardous Waste stream, explicitly noting the presence of inorganic fluorides on the waste manifest.

Disposal Workflow Visualization

The following decision tree maps the logical progression of waste handling based on the physical state and quantity of the material.

Workflow for the segregation and chemical quenching of 4-(hydroxymethyl)benzene-1-sulfonyl fluoride.

References

• Title: 4-(hydroxymethyl)
• Title: 4-(bromoacetyl)benzenesulfonyl fluoride | Sigma-Aldrich (Related Compound Catalog)

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Mastering the Handling of 4-(Hydroxymethyl)benzene-1-sulfonyl fluoride: A Guide to Laboratory Safety and Operational Excellence

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and chemical biology, sulfonyl fluorides have emerged as a pivotal class of compounds, valued for their unique reactivity as covalent modifiers of proteins.[1][2] Among these, 4-(Hydroxymethyl)benzene-1-sulfonyl fluoride stands out as a versatile reagent. However, its utility is matched by a hazardous profile that demands meticulous handling and a comprehensive understanding of its chemical properties. This guide, designed for the discerning researcher, provides an in-depth, procedural framework for the safe and effective use of this compound, ensuring both the integrity of your research and the safety of your laboratory personnel.

The Chemical Profile and Inherent Hazards of 4-(Hydroxymethyl)benzene-1-sulfonyl fluoride

4-(Hydroxymethyl)benzene-1-sulfonyl fluoride (CAS Number 858004-78-1) is a solid organic compound that requires careful management due to its classification as a hazardous substance.[3][4] Understanding the specific dangers it presents is the foundational step in establishing a robust safety protocol.

GHS Hazard Classifications: [4]

• Acute Toxicity (Oral, Dermal, Inhalation): This compound is harmful if swallowed, in contact with skin, or if inhaled.

• Skin Corrosion (Category 1B): It can cause severe skin burns and eye damage.[4]

• Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.

A primary concern with sulfonyl fluorides is their potential to release hydrogen fluoride (HF) upon decomposition or in the presence of certain reagents. HF is a highly toxic and corrosive substance that requires specialized first aid and handling procedures.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is non-negotiable when handling 4-(Hydroxymethyl)benzene-1-sulfonyl fluoride. The following table outlines the minimum required PPE, with an emphasis on the rationale behind each selection.

PPE Component	Specifications and Rationale
Hand Protection	Double-gloving with nitrile gloves is recommended. Nitrile provides good resistance to a range of chemicals.[5] Given the corrosive nature of this compound, double-gloving offers an additional layer of protection in case of a breach in the outer glove. Always inspect gloves for any signs of degradation or perforation before use.
Eye and Face Protection	ANSI Z87.1 compliant safety goggles are mandatory to protect against splashes. In addition, a full-face shield should be worn when there is a significant risk of splashing, such as during transfers of larger quantities or when working with solutions under pressure.
Body Protection	A flame-resistant (FR) lab coat that is fully buttoned is required. Long pants and closed-toe shoes must be worn to ensure no skin is exposed. Synthetic clothing should be avoided as it can melt and adhere to the skin in the event of a fire.
Respiratory Protection	When handling the solid compound outside of a certified chemical fume hood, or if there is a risk of aerosolization, a NIOSH-approved respirator with a particulate filter is necessary.[6]

Visualizing the PPE Workflow

Caption: A decision tree for responding to a chemical spill.

First Aid

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. [7]Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. [8]Seek immediate medical attention.

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. [9]Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. [9]Rinse mouth with water. Seek immediate medical attention.

Disposal

All waste containing 4-(Hydroxymethyl)benzene-1-sulfonyl fluoride, including contaminated PPE and spill cleanup materials, must be disposed of as hazardous waste in accordance with local, state, and federal regulations. Do not dispose of this chemical down the drain.

Conclusion: A Culture of Safety

The responsible use of 4-(Hydroxymethyl)benzene-1-sulfonyl fluoride is predicated on a deep understanding of its hazards and a steadfast commitment to safety protocols. By integrating the principles and procedures outlined in this guide into your laboratory's standard operating procedures, you can foster a culture of safety that protects researchers and enables the continued advancement of scientific discovery.

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• New Jersey Department of Health. (n.d.). Common Name: SULFURYL FLUORIDE HAZARD SUMMARY. Retrieved from [Link]

• ACS Publications. (2024). New Applications of Sulfonyl Fluorides: A Microcosm of the Deep Integration of Chemistry and Biology in Drug Design.
• Closson, W. D. (1978). Nucleophilic Substitution Reactions of Alkyl, Vinyl, and Aryl Trifluoromethanesulfonates.

• SprayDays California. (n.d.). Sulfuryl Fluoride Fact Sheet. Retrieved from [Link]

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• NextSDS. (n.d.). 4-(hydroxymethyl)benzene-1-sulfonyl fluoride — Chemical Substance Information. Retrieved from [Link]

• MDPI. (2021). Synthetic Routes to Arylsulfonyl Fluorides. Molecules, 26(14), 4134.

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• Occupational Safety and Health Administration. (n.d.). OSHA Glove Selection Chart. Environmental Health and Safety.
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• SUNY College of Optometry. (n.d.). PROCEDURES TO BE FOLLOWED IN THE EVENT OF MINOR OR MAJOR SPILL.
• University of California, Santa Barbara. (n.d.). SPILL CLEANUP QUICK REFERENCE.
• Google Patents. (n.d.).
• University of Southern California. (n.d.). HF Spill Clean-up Procedure.

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